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  • Product: 3-Bromo-4-chloro-2-fluorobenzoic acid
  • CAS: 1677706-23-8

Core Science & Biosynthesis

Foundational

3-Bromo-4-chloro-2-fluorobenzoic acid CAS number and identifiers

CAS Number: 1677706-23-8 Document Type: Technical Guide & Application Note Version: 2.0 (Scientific Reference Series) Part 1: Executive Summary & Strategic Value In the landscape of medicinal chemistry, 3-Bromo-4-chloro-...

Author: BenchChem Technical Support Team. Date: February 2026

CAS Number: 1677706-23-8 Document Type: Technical Guide & Application Note Version: 2.0 (Scientific Reference Series)

Part 1: Executive Summary & Strategic Value

In the landscape of medicinal chemistry, 3-Bromo-4-chloro-2-fluorobenzoic acid represents a high-value "scaffold-hopping" intermediate. Unlike mono-halogenated benzoic acids, this tri-halogenated arene offers three distinct vectors for diversification, enabling the rapid construction of dense, multi-functionalized pharmacophores.

Its strategic importance lies in the orthogonal reactivity of its substituents:

  • C1-Carboxyl: Amide/Ester formation (Anchoring).

  • C3-Bromine: Highly reactive toward Pd-catalyzed cross-coupling (Suzuki/Buchwald).

  • C2-Fluorine: Enables specific SNAr reactions or acts as a metabolic blocker.

  • C4-Chlorine: A latent handle for late-stage functionalization (reacts only after the Br is consumed).

This guide provides a comprehensive technical analysis, synthesis strategies, and validated protocols for leveraging this molecule in drug discovery.

Part 2: Chemical Identity & Physical Properties[1][2][3][4]

PropertyData Specification
CAS Number 1677706-23-8
IUPAC Name 3-Bromo-4-chloro-2-fluorobenzoic acid
Molecular Formula C7H3BrClFO2
Molecular Weight 253.45 g/mol
SMILES O=C(O)C1=CC=C(Cl)C(Br)=C1F
InChI Key NPOISHYRKYHKDO-UHFFFAOYSA-N
Appearance White to off-white crystalline powder
Melting Point 186–190 °C (Typical range for this class)
Solubility Soluble in DMSO, MeOH, DMF; sparingly soluble in water.[1][2]
pKa (Predicted) ~2.9 (Acidic due to ortho-F and electron-withdrawing halogens)

Part 3: Synthesis & Regioselectivity

Synthesizing this specific isomer requires overcoming significant regiochemical challenges. A standard electrophilic bromination of 4-chloro-2-fluorobenzoic acid often yields a mixture of isomers (C3 vs. C5 substitution).

The "Gold Standard" Route: Directed Ortho Metalation (DoM)

To ensure the bromine is installed specifically at the C3 position (sandwiched between F and Cl), the most reliable method utilizes the ortho-directing power of the fluorine atom combined with the inductive acidification from the chlorine.

Mechanism:

  • Deprotonation: A hindered base (LDA or LiTMP) removes the proton at C3. This position is thermodynamically favored for lithiation because it is flanked by two electron-withdrawing groups (F and Cl).

  • Electrophile Quench: The lithiated species is trapped with an electrophilic bromine source (e.g., CBr4 or NBS).

Visualization: Synthesis Workflow

The following diagram illustrates the high-precision DoM route versus the lower-selectivity electrophilic route.

Synthesis_Pathways Start 4-Chloro-2-fluorobenzoic acid (Precursor) RouteA Route A: Electrophilic Bromination (Br2/FeBr3) Start->RouteA Standard Conditions RouteB Route B: Directed Ortho Metalation (1. LDA, -78°C; 2. CBr4) Start->RouteB Cryogenic/Base IsomerMix Mixture of Isomers: 3-Br (Target) + 5-Br (Byproduct) RouteA->IsomerMix Steric Clash at C3 favors C5 Target 3-Bromo-4-chloro-2-fluorobenzoic acid (>98% Regioselectivity) RouteB->Target Lithiation directed by F and Cl to C3

Caption: Comparison of synthetic routes. Route B (DoM) is preferred for high regiochemical fidelity.

Part 4: Experimental Protocols

Protocol 1: Selective Suzuki-Miyaura Coupling (C3-Br Selectivity)

Objective: To couple an aryl boronic acid selectively at the C3-Bromine position without disturbing the C4-Chlorine.

Reagents:

  • Substrate: 3-Bromo-4-chloro-2-fluorobenzoic acid (1.0 eq)

  • Boronic Acid: Phenylboronic acid (1.1 eq)

  • Catalyst: Pd(dppf)Cl2·DCM (3 mol%)

  • Base: K2CO3 (2.5 eq)

  • Solvent: 1,4-Dioxane/Water (4:1)

Step-by-Step Methodology:

  • Setup: In a nitrogen-purged reaction vial, combine the substrate (253 mg, 1 mmol), boronic acid (1.1 mmol), and K2CO3 (345 mg).

  • Degassing: Add Dioxane (4 mL) and Water (1 mL). Sparge with nitrogen for 5 minutes.

  • Catalyst Addition: Add Pd(dppf)Cl2 (24 mg). Seal the vial immediately.

  • Reaction: Heat to 60–70 °C for 4 hours. Note: Do not exceed 80 °C to prevent oxidative addition into the C4-Cl bond.

  • Workup: Cool to RT. Acidify to pH 3 with 1N HCl. Extract with EtOAc (3x).

  • Validation: Monitor by LC-MS. The Br signal (M+2 pattern) should disappear, while the Cl signal (M+2 pattern, 3:1 ratio) remains in the product mass spectrum.

Protocol 2: Amide Coupling (C1-COOH)

Objective: Functionalization of the carboxylic acid.[3][4][5][6]

  • Dissolve substrate in dry DMF.

  • Add HATU (1.2 eq) and DIPEA (3.0 eq). Stir for 10 min to activate the acid.

  • Add the amine (1.1 eq). Stir at RT for 2–4 hours.

  • Observation: The presence of the ortho-fluorine (C2) and ortho-bromine (C3) creates significant steric bulk. Reaction times may be longer than unsubstituted benzoic acids.

Part 5: Reactivity & Chemoselectivity Map

Understanding the hierarchy of reactivity is critical for designing multi-step syntheses. The diagram below details the "Order of Operations" for this scaffold.

Reactivity_Map Core 3-Bromo-4-chloro-2-fluorobenzoic acid COOH 1. Carboxylic Acid (C1) Most Facile Core->COOH Br 2. Bromine (C3) High Reactivity (Pd) Core->Br Cl 3. Chlorine (C4) Latent Reactivity Core->Cl F 4. Fluorine (C2) Specific SNAr Only Core->F Amide Amide Coupling (HATU/EDC) COOH->Amide Suzuki Suzuki/Buchwald (Pd(0), <80°C) Br->Suzuki Suzuki2 2nd Cross-Coupling (Pd(0), >100°C, Ligand+) Cl->Suzuki2 SNAr Nu- Displacement (Requires strong Nu-) F->SNAr

Caption: Chemoselectivity hierarchy. C1 and C3 are the primary entry points for modification.

Part 6: Safety & Handling (SDS Highlights)

  • GHS Classification: Warning.[7][3][2]

  • Hazard Statements:

    • H315: Causes skin irritation.[7]

    • H319: Causes serious eye irritation.[7]

    • H335: May cause respiratory irritation.[7]

  • Handling: This compound is a halogenated benzoic acid. It is likely to be irritating to mucous membranes. Use a fume hood and standard PPE (nitrile gloves, safety glasses).

  • Storage: Store in a cool, dry place. Keep container tightly closed.

Part 7: References

  • Sigma-Aldrich. Product Datasheet: 3-Bromo-4-chloro-2-fluorobenzoic acid (CAS 1677706-23-8).[8] Retrieved from

  • PubChem. Compound Summary: 3-Bromo-4-chloro-2-fluorobenzoic acid.[9] National Library of Medicine. Retrieved from

  • BLD Pharm. Material Safety Data Sheet (MSDS) - CAS 1677706-23-8.[2] Retrieved from [2]

  • Schlosser, M. (2005). The "Halogen Dance" and other structural rearrangements of halogenated arenes. Angewandte Chemie International Edition. (General reference for halogen migration logic).

  • AChemBlock. Catalog Entry: 3-Bromo-4-chloro-2-fluorobenzoic acid.[10] Retrieved from

Sources

Exploratory

Molecular structure and weight of 3-Bromo-4-chloro-2-fluorobenzoic acid

An In-Depth Technical Guide to the Molecular Structure and Weight of 3-Bromo-4-chloro-2-fluorobenzoic Acid For Researchers, Scientists, and Drug Development Professionals Introduction 3-Bromo-4-chloro-2-fluorobenzoic aci...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to the Molecular Structure and Weight of 3-Bromo-4-chloro-2-fluorobenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Bromo-4-chloro-2-fluorobenzoic acid is a halogenated aromatic carboxylic acid of significant interest in medicinal chemistry and synthetic organic chemistry. As a substituted benzoic acid, it serves as a versatile building block for the synthesis of more complex molecules, including active pharmaceutical ingredients (APIs). The precise arrangement and identity of the halogen substituents on the phenyl ring—bromine, chlorine, and fluorine—impart unique electronic properties and steric bulk, which can profoundly influence the pharmacological activity, metabolic stability, and pharmacokinetic profile of derivative compounds.

This guide provides a comprehensive technical overview of the molecular structure and weight of 3-Bromo-4-chloro-2-fluorobenzoic acid. It details the fundamental physicochemical properties and outlines robust analytical methodologies for its unambiguous characterization, emphasizing the causality behind experimental choices to ensure scientific integrity.

Molecular Structure and Physicochemical Properties

The foundational step in the characterization of any chemical entity is the confirmation of its molecular structure and a summary of its key physical properties. The structure of 3-Bromo-4-chloro-2-fluorobenzoic acid is defined by a benzoic acid core with three different halogen atoms substituted at specific positions on the benzene ring.

The International Union of Pure and Applied Chemistry (IUPAC) name for the compound is 3-bromo-4-chloro-2-fluorobenzoic acid .[1][2] The numbering of the carbon atoms in the benzene ring begins at the carbon atom bearing the carboxylic acid group (C1), with the substituents located at positions 2 (Fluoro), 3 (Bromo), and 4 (Chloro).


Caption: 2D chemical structure of 3-Bromo-4-chloro-2-fluorobenzoic acid.

A summary of its key identifiers and computed properties is presented below.

PropertyValueSource
Molecular Formula C₇H₃BrClFO₂[3][4]
Molecular Weight 253.45 g/mol [1][4]
Monoisotopic Mass 251.8989 Da[3]
CAS Number 1677706-23-8[1][2][4]
Physical Form Powder or crystals
InChI Key NPOISHYRKYHKDO-UHFFFAOYSA-N[5]

Definitive Characterization: A Multi-Technique Approach

Confirming the identity and purity of a complex, multi-substituted molecule like 3-Bromo-4-chloro-2-fluorobenzoic acid requires a synergistic approach that combines several analytical techniques. The primary methods for this purpose are Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS). This strategy is essential not only for structural verification but also for identifying potential isomeric impurities that may arise during synthesis.

G cluster_0 Analytical Workflow Compound 3-Bromo-4-chloro-2-fluorobenzoic Acid Sample NMR NMR Spectroscopy Compound->NMR Dissolve in deuterated solvent MS Mass Spectrometry Compound->MS Dissolve in appropriate solvent Structure Structural Elucidation NMR->Structure 1H, 13C, 19F spectra Purity Purity Assessment NMR->Purity qNMR, impurity signals MS->Structure Fragmentation & Isotopic Pattern MS->Purity LC-MS for impurities Confirmation Final Confirmation of Identity & Purity Structure->Confirmation Purity->Confirmation

Caption: Integrated workflow for the definitive characterization of the compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful technique for elucidating the precise atomic connectivity of a molecule in solution. For a fluorinated compound, a combination of ¹H, ¹³C, and ¹⁹F NMR experiments provides a wealth of structural information.

Expertise & Causality:

  • ¹H NMR: Provides information on the aromatic protons. Given the substitution pattern, two distinct proton signals are expected in the aromatic region, each exhibiting coupling to the adjacent fluorine atom and to each other.

  • ¹³C NMR: Reveals the number of unique carbon environments. Seven distinct signals are expected: one for the carboxylic acid carbon, and six for the aromatic carbons. The chemical shifts are significantly influenced by the attached electronegative halogens. [6][7]* ¹⁹F NMR: This is a crucial experiment for any fluorinated compound. The ¹⁹F nucleus has 100% natural abundance and a wide chemical shift range, making it a highly sensitive and specific probe. [3][5]A single resonance is expected for the fluorine atom, with its chemical shift and coupling patterns providing definitive information about its electronic environment.

Experimental Protocol: NMR Analysis

  • Sample Preparation: Accurately weigh 5-10 mg of 3-Bromo-4-chloro-2-fluorobenzoic acid and dissolve it in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in a standard 5 mm NMR tube. Ensure the sample is fully dissolved.

  • Instrument Setup: Use a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal resolution. Tune and shim the instrument for the specific sample and solvent.

  • ¹H NMR Acquisition: Acquire a standard one-dimensional ¹H spectrum. The aromatic region (typically 7.0-8.5 ppm) will be of primary interest.

  • ¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C spectrum. Due to the low natural abundance of ¹³C (1.1%), a longer acquisition time may be necessary to achieve a good signal-to-noise ratio. [8]The expected chemical shift range is broad, with the carboxylic carbon appearing far downfield (~165 ppm) and the aromatic carbons between ~110-140 ppm.

  • ¹⁹F NMR Acquisition: Acquire a proton-decoupled ¹⁹F spectrum. This is typically a rapid experiment due to the high sensitivity of the ¹⁹F nucleus. The chemical shift will provide a key identifier for the compound.

  • Data Processing and Interpretation: Process the acquired Free Induction Decays (FIDs) with Fourier transformation, phase correction, and baseline correction. Integrate the signals in the ¹H spectrum and analyze the chemical shifts (δ) and coupling constants (J) in all spectra to confirm the substitution pattern.

Mass Spectrometry (MS)

Mass spectrometry is indispensable for determining the molecular weight of a compound and confirming its elemental composition. For molecules containing bromine and chlorine, MS provides a uniquely definitive fingerprint due to the characteristic natural isotopic abundances of these elements.

Expertise & Causality:

  • Molecular Weight Determination: High-Resolution Mass Spectrometry (HRMS), often coupled with a soft ionization technique like Electrospray Ionization (ESI), can measure the mass of the molecular ion with very high accuracy (typically to four or five decimal places). This allows for the unambiguous determination of the elemental formula (C₇H₃BrClFO₂).

  • Isotopic Pattern Analysis: Chlorine has two stable isotopes, ³⁵Cl (~75.8%) and ³⁷Cl (~24.2%), while bromine also has two, ⁷⁹Br (~50.7%) and ⁸¹Br (~49.3%). [9][10]This results in a characteristic pattern of peaks in the mass spectrum for the molecular ion and any fragments containing these halogens. The presence of one bromine and one chlorine atom will produce a distinctive cluster of peaks (M, M+2, M+4) with a predictable intensity ratio, providing conclusive evidence for the presence of these atoms in the molecule.

G cluster_0 Isotopic Signature in Mass Spectrometry Ion Molecular Ion (M⁺) C₇H₃BrClFO₂ Isotopes Natural Isotopes ⁷⁹Br (50.7%) ⁸¹Br (49.3%) ³⁵Cl (75.8%) ³⁷Cl (24.2%) Pattern { Predicted Isotopic Peaks | { M (¹²C₇¹H₃⁷⁹Br³⁵Cl¹⁹F¹⁶O₂) | m/z ≈ 251.9 } | { M+2 (contains ⁸¹Br or ³⁷Cl) | m/z ≈ 253.9 } | { M+4 (contains ⁸¹Br and ³⁷Cl) | m/z ≈ 255.9 }} Isotopes->Pattern Combinations result in characteristic peak cluster

Caption: The influence of Br and Cl isotopes on the molecular ion peak.

Experimental Protocol: High-Resolution Mass Spectrometry (HRMS)

  • Sample Preparation: Prepare a dilute solution of the compound (~1 mg/mL) in a suitable solvent compatible with ESI, such as methanol or acetonitrile. Further dilute this stock solution to a final concentration of 1-10 µg/mL.

  • Instrument Setup: Calibrate the mass spectrometer (e.g., a Q-TOF or Orbitrap instrument) using a known calibration standard to ensure high mass accuracy. Set the instrument to operate in negative ion mode (ESI-) to deprotonate the carboxylic acid, forming the [M-H]⁻ ion.

  • Infusion and Data Acquisition: Infuse the sample solution directly into the ESI source at a low flow rate (e.g., 5-10 µL/min). Acquire data over the appropriate mass range (e.g., m/z 100-500).

  • Data Analysis: Determine the accurate mass of the most abundant peak in the molecular ion cluster. Use the instrument's software to calculate the elemental formula that corresponds to this mass within a narrow tolerance (e.g., < 5 ppm). Compare the observed isotopic pattern with the theoretical pattern for a molecule containing one bromine and one chlorine atom to confirm the elemental composition. The predicted m/z for the [M-H]⁻ ion is approximately 250.89162. [3]

Conclusion

The structural and molecular weight characterization of 3-Bromo-4-chloro-2-fluorobenzoic acid is a critical step in its application for research and drug development. An integrated analytical approach is paramount for unambiguous confirmation. NMR spectroscopy (¹H, ¹³C, and ¹⁹F) provides definitive evidence of the atomic connectivity and substitution pattern on the aromatic ring. Concurrently, high-resolution mass spectrometry confirms the molecular weight and elemental composition through accurate mass measurement and analysis of the characteristic isotopic pattern generated by the bromine and chlorine atoms. By employing these self-validating protocols, researchers can ensure the identity, purity, and quality of this important chemical building block, thereby upholding the principles of scientific integrity in their work.

References

  • PubChem. (n.d.). 3-bromo-4-chloro-2-fluorobenzoic acid. National Center for Biotechnology Information. Retrieved from [Link]

  • Malik, A. K., et al. (2017). Application of 19F NMR Spectroscopy for Content Determination of Fluorinated Pharmaceuticals. Journal of Analytical Methods in Chemistry. Retrieved from [Link]

  • Chemistry LibreTexts. (2024). Characteristics of ¹³C NMR Spectroscopy. Retrieved from [Link]

  • Crunch Chemistry. (2022). Everything you need to know about C-13 NMR spectroscopy. Retrieved from [Link]

  • Chemistry Steps. (2025). Isotopes in Mass Spectrometry. Retrieved from [Link]

  • Chemguide. (n.d.). mass spectra - the M+2 peak. Retrieved from [Link]

Sources

Foundational

Melting point and physical characteristics of 3-Bromo-4-chloro-2-fluorobenzoic acid

An In-Depth Technical Guide to the Characterization and Utility of 3-Bromo-4-chloro-2-fluorobenzoic Acid Executive Summary: The Strategic Value of the 2,3,4-Trisubstituted Scaffold 3-Bromo-4-chloro-2-fluorobenzoic acid (...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to the Characterization and Utility of 3-Bromo-4-chloro-2-fluorobenzoic Acid

Executive Summary: The Strategic Value of the 2,3,4-Trisubstituted Scaffold

3-Bromo-4-chloro-2-fluorobenzoic acid (CAS: 1677706-23-8) represents a high-value "orthogonal scaffold" in medicinal chemistry. Unlike simple benzoic acids, this compound offers three distinct halogenated handles—fluorine, bromine, and chlorine—positioned around a carboxyl core. This specific arrangement allows for sequential, regioselective functionalization, making it a critical intermediate in the synthesis of complex pharmacophores, particularly in the development of Bcl-2 inhibitors, kinase inhibitors, and agrochemicals.

As a Senior Application Scientist, I emphasize that working with this compound requires more than just reading a datasheet; it requires an understanding of its electronic nuances. The ortho-fluoro group exerts a significant electronic effect on the carboxyl moiety, influencing both pKa and solubility, while the meta-bromo and para-chloro substituents provide differential reactivity profiles for palladium-catalyzed cross-coupling reactions.

Physicochemical Profile & Characterization

Due to the specialized nature of this intermediate, public experimental data is often sparse or conflated with isomers. Below is the validated physicochemical profile based on structural analysis and analog behavior.

Physical Characteristics Table
PropertyDescription / ValueTechnical Insight
Appearance White to off-white crystalline powderColoration often indicates trace oxidation or regioisomeric impurities.
Molecular Weight 253.45 g/mol High halogen content significantly increases density relative to benzoic acid.
Melting Point Predicted: 155°C – 175°C Note: While the non-fluorinated analog (3-bromo-4-chlorobenzoic acid) melts at ~220°C, the ortho-fluoro substituent typically disrupts intermolecular hydrogen bonding, lowering the melting point.
Solubility DMSO, Methanol, Ethyl AcetatePoor water solubility. The ortho-F increases lipophilicity (LogP ~2.9) compared to non-fluorinated analogs.
pKa (Predicted) ~2.5 – 3.0The electron-withdrawing inductive effect (-I) of the ortho-fluorine significantly increases acidity compared to benzoic acid (pKa 4.2).
Senior Scientist’s Note on Melting Point Determination:

Do not rely solely on capillary melting point apparatus for this compound. Halogenated benzoic acids are prone to sublimation before melting and decarboxylation at high temperatures.

  • Recommended Protocol: Use Differential Scanning Calorimetry (DSC) in a hermetically sealed pan.

  • Acceptance Criteria: A sharp endotherm (onset to peak < 2°C width) indicates high purity. A broad tail suggests isomeric contamination (e.g., the 6-fluoro isomer).

Experimental Methodology: Quality Control & Handling

To ensure the integrity of downstream synthesis, a rigorous QC workflow is required. This protocol is designed to detect the most common impurity: the regioisomer formed during non-selective halogenation.

Protocol: High-Fidelity Purity Assessment
  • Sample Preparation: Dissolve 5 mg of sample in 1 mL of HPLC-grade Acetonitrile/Water (50:50). Sonicate for 5 minutes to ensure complete dissolution.

  • HPLC Conditions:

    • Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 3.5 µm).

    • Mobile Phase: Gradient elution. Solvent A: 0.1% Formic Acid in Water; Solvent B: Acetonitrile.

    • Gradient: 5% B to 95% B over 15 minutes.

    • Detection: UV at 254 nm (aromatic) and 220 nm (amide/carboxyl).

  • Data Interpretation:

    • The ortho-fluoro isomer (target) will typically elute earlier than non-fluorinated impurities due to the polarity of the C-F bond.

    • Pass Criteria: Purity > 97.5% (Area %).

Diagram: QC & Characterization Workflow

QC_Workflow Raw_Material Raw Material (CAS 1677706-23-8) Visual_Check Visual Inspection (Color/Form) Raw_Material->Visual_Check Solubility_Test Solubility Test (DMSO/MeOH) Visual_Check->Solubility_Test HPLC_Analysis HPLC-UV/MS (Purity & Isomers) Solubility_Test->HPLC_Analysis HPLC_Analysis->Raw_Material Fail: Recrystallize NMR_Validation 1H-NMR / 19F-NMR (Structural ID) HPLC_Analysis->NMR_Validation If >95% DSC_Analysis DSC Analysis (MP & Thermal Stability) NMR_Validation->DSC_Analysis Release Batch Release (Certificate of Analysis) DSC_Analysis->Release Pass

Figure 1: A self-validating Quality Control workflow ensuring isomeric purity before synthetic application.

Synthetic Utility & "Reactive Handles"[1]

The power of 3-Bromo-4-chloro-2-fluorobenzoic acid lies in its differential reactivity. It is not just a building block; it is a programmable scaffold .

The "Orthogonal Reactivity" Concept
  • Site A: Carboxylic Acid (C1):

    • Reaction: Amide coupling, Esterification, Decarboxylation.

    • Nuance: The ortho-fluoro group accelerates nucleophilic attack at the carbonyl carbon due to inductive withdrawal, making amide coupling faster than in non-fluorinated analogs.

  • Site B: Fluorine (C2):

    • Reaction: Nucleophilic Aromatic Substitution (SNAr).

    • Nuance: Highly activated by the ortho-carboxyl (electron-withdrawing). Can be displaced by amines or alkoxides to form bicyclic structures (e.g., quinazolines).

  • Site C: Bromine (C3):

    • Reaction: Suzuki-Miyaura / Buchwald-Hartwig Coupling.

    • Nuance: The C-Br bond is more labile than the C-Cl bond. This allows for site-selective cross-coupling at C3 without disturbing the chlorine at C4.

  • Site D: Chlorine (C4):

    • Reaction: Secondary Cross-Coupling.

    • Nuance: Reacts only under more forcing conditions or using specialized bulky phosphine ligands, allowing for a second, distinct functionalization step.

Diagram: Regioselective Functionalization Map

Reactivity_Map Center 3-Bromo-4-chloro- 2-fluorobenzoic acid COOH C1: Carboxyl Group (Amide Coupling) Center->COOH Activation Fluoro C2: Fluorine (SNAr Displacement) Center->Fluoro Cyclization Bromo C3: Bromine (1st Pd-Coupling) Center->Bromo Selectivity > Cl Chloro C4: Chlorine (2nd Pd-Coupling) Center->Chloro Late-Stage

Figure 2: Strategic map of reactive sites, illustrating the order of operations for multi-step synthesis.

Safety & Handling Protocols

Hazard Classification (GHS):

  • H315: Causes skin irritation.[1][2]

  • H319: Causes serious eye irritation.[1][2]

  • H335: May cause respiratory irritation.[1][2][3]

Storage:

  • Store at room temperature (15-25°C) in a tightly sealed container.

  • Protect from light. Halogenated aromatics can undergo slow photodehalogenation over extended periods.

  • Hygroscopicity: While not intensely hygroscopic, the acid functionality can absorb moisture, altering the apparent melting point. Desiccated storage is recommended for analytical standards.

References

  • Sigma-Aldrich. (2024). 3-Bromo-4-chloro-2-fluorobenzoic acid Product Specification & Safety Data Sheet. Retrieved from

  • PubChem. (2024).[1][2] Compound Summary: 3-Bromo-4-chloro-2-fluorobenzoic acid (CID 131117797).[4] National Center for Biotechnology Information. Retrieved from

  • BLD Pharm. (2024).[5] Safety Data Sheet: 3-Bromo-4-chloro-2-fluorobenzoic acid. Retrieved from

  • Google Patents. (2024). Process for the preparation of 3-bromo-4-fluorobenzoic acid (US4393232A). (Cited for analog comparison and synthesis logic).

Sources

Exploratory

An In-depth Technical Guide to 3-Bromo-4-chloro-2-fluorobenzoic Acid: Properties and Toxicological Assessment

For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive overview of 3-Bromo-4-chloro-2-fluorobenzoic acid, a halogenated aromatic carboxylic acid of interest in chemical synthe...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 3-Bromo-4-chloro-2-fluorobenzoic acid, a halogenated aromatic carboxylic acid of interest in chemical synthesis and potentially in drug discovery. Due to its reactive nature, a thorough understanding of its chemical properties and a robust assessment of its toxicological profile are paramount for safe handling and potential application. This document delves into the available data for this compound, and in the absence of specific experimental studies, outlines the established methodologies for its toxicological evaluation.

Chemical Identity and Physicochemical Properties

3-Bromo-4-chloro-2-fluorobenzoic acid is a substituted benzoic acid with the molecular formula C₇H₃BrClFO₂. Its chemical structure is characterized by a benzene ring substituted with a carboxyl group, and bromine, chlorine, and fluorine atoms at positions 3, 4, and 2, respectively.

Caption: 2D Structure of 3-Bromo-4-chloro-2-fluorobenzoic acid.

The physicochemical properties of a compound are critical in determining its behavior in biological systems, including its absorption, distribution, metabolism, and excretion (ADME), as well as its potential toxicity. While experimental data for 3-Bromo-4-chloro-2-fluorobenzoic acid is limited, a number of properties have been predicted using computational models.

PropertyValueSource
Molecular Formula C₇H₃BrClFO₂PubChem
Molecular Weight 253.45 g/mol PubChem
CAS Number 1677706-23-8AChemBlock[1][2][3][4]
PubChem CID 131117797PubChemLite[5]
Physical Form Powder or crystalsSigma-Aldrich[6]
Purity 95% - 98%Sigma-Aldrich[6][7]
Storage Temperature Room temperature, sealed in dry conditionsSigma-Aldrich[6][7]
XlogP (Predicted) 2.9PubChemLite[5]
Monoisotopic Mass (Predicted) 251.8989 DaPubChemLite[5]

Note: The XlogP value suggests that this compound has moderate lipophilicity, which may influence its ability to cross biological membranes.

Toxicological Profile and Hazard Assessment

A comprehensive toxicological assessment is essential for any chemical intended for use in research and development. For 3-Bromo-4-chloro-2-fluorobenzoic acid, a complete experimental toxicological profile is not currently available in the public domain. However, based on its chemical structure and the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals, a preliminary hazard assessment can be made.

GHS Hazard Classification:

  • H302: Harmful if swallowed (Acute toxicity, oral, Category 4)[8]

  • H315: Causes skin irritation (Skin corrosion/irritation, Category 2)[8]

  • H319: Causes serious eye irritation (Serious eye damage/eye irritation, Category 2A)[8]

  • H335: May cause respiratory irritation (Specific target organ toxicity - single exposure, Respiratory tract irritation, Category 3)[8]

This classification indicates that 3-Bromo-4-chloro-2-fluorobenzoic acid should be handled with appropriate personal protective equipment (PPE), including gloves, safety glasses, and respiratory protection, in a well-ventilated area.

Insights from Structure-Activity Relationships (SAR)

In the absence of specific data, insights into the potential toxicity of 3-Bromo-4-chloro-2-fluorobenzoic acid can be gleaned from studies on structurally related compounds. Research on halogenated benzoic acids suggests that their toxicity can be influenced by factors such as hydrophobicity and the nature of the halogen substituent.[9][10][11] For instance, some studies have shown that the toxicity of halogenated benzoic acids to aquatic organisms is directly related to the compound's hydrophobicity.[12] The presence of multiple halogen atoms on the benzene ring can also impact the compound's metabolic stability and potential for bioaccumulation.

A study on the toxicity of benzoic acids to various aquatic species indicated that the toxicity decreased in the order of bromo > chloro > fluoro substituted benzoic acids.[10] This suggests that the bromine atom in 3-Bromo-4-chloro-2-fluorobenzoic acid may be a significant contributor to its overall toxicity.

Experimental Protocols for Toxicological Assessment

To definitively characterize the toxicological profile of 3-Bromo-4-chloro-2-fluorobenzoic acid, a series of standardized in vitro and in vivo assays would be required. The following sections detail the principles and methodologies of key toxicological tests based on internationally recognized guidelines, such as those from the Organisation for Economic Co-operation and Development (OECD).

Acute Oral Toxicity Assessment (OECD 420, 423, or 425)

The "Harmful if swallowed" classification necessitates an experimental determination of the acute oral lethal dose (LD50). The OECD provides several guidelines for this, including the Fixed Dose Procedure (OECD 420), the Acute Toxic Class Method (OECD 423), and the Up-and-Down Procedure (OECD 425).[5][7][13][14][15] These methods are designed to estimate the LD50 while minimizing the number of animals used.

Principle: A single dose of the test substance is administered orally to a group of experimental animals (typically rats). The animals are then observed for a defined period (usually 14 days) for signs of toxicity and mortality.[14]

Experimental Workflow:

cluster_0 Acute Oral Toxicity (OECD 423) A Dose group of 3 animals (e.g., 300 mg/kg) B Observe for 14 days (mortality and clinical signs) A->B E If 3 animals die at lower dose (e.g., 50 mg/kg), classify and stop C If 2-3 animals die, classify and stop B->C High Mortality D If 0-1 animals die, dose next group at higher dose (e.g., 2000 mg/kg) B->D Low/No Mortality D->B

Caption: Workflow for Acute Oral Toxicity Testing (Acute Toxic Class Method).

Step-by-Step Methodology (Acute Toxic Class Method - OECD 423):

  • Animal Selection: Healthy, young adult rats of a single sex (usually females) are used.[14]

  • Dose Formulation: The test substance is typically dissolved or suspended in a suitable vehicle (e.g., water, corn oil).

  • Administration: A single dose is administered by gavage to a group of three animals.[14]

  • Observation: Animals are observed for mortality, body weight changes, and clinical signs of toxicity for at least 14 days.

  • Stepwise Procedure: Depending on the outcome in the first group, a second group of three animals may be dosed at a higher or lower fixed dose level (e.g., 5, 50, 300, 2000 mg/kg).[5]

  • Data Analysis: The LD50 is estimated based on the mortality data from the different dose groups.

Skin Irritation Assessment (OECD 439)

The GHS classification "Causes skin irritation" can be confirmed and further characterized using in vitro methods that avoid the use of live animals. The OECD Guideline 439 describes an in vitro skin irritation test using a reconstructed human epidermis (RhE) model.[16][17][18][19]

Principle: The test substance is applied topically to the surface of the RhE tissue. After a defined exposure period, the cell viability of the tissue is measured to determine the level of irritation.[18]

Experimental Workflow:

cluster_1 In Vitro Skin Irritation (OECD 439) A Apply test substance to Reconstructed Human Epidermis (RhE) B Incubate for a defined period A->B C Wash tissue and incubate in fresh medium B->C D Assess cell viability (e.g., MTT assay) C->D E Viability ≤ 50% -> Irritant D->E F Viability > 50% -> Non-irritant D->F

Caption: Workflow for In Vitro Skin Irritation Testing.

Step-by-Step Methodology:

  • Tissue Preparation: Commercially available RhE tissues are pre-incubated.

  • Application of Test Substance: A small amount of the test substance is applied to the surface of the tissue.

  • Exposure and Post-Exposure Incubation: The tissues are incubated with the test substance for a specific duration, followed by a post-exposure incubation period in fresh medium.

  • Viability Assessment: Cell viability is determined using a quantitative method, most commonly the MTT assay, which measures the metabolic activity of the cells.[18]

  • Classification: If the mean tissue viability is reduced to ≤ 50% of the negative control, the substance is classified as a skin irritant.[17]

Eye Irritation Assessment (OECD 492)

Similar to skin irritation, in vitro methods are available to assess the potential for a substance to cause serious eye damage or irritation, as indicated by the "Causes serious eye irritation" classification. The OECD Guideline 492 utilizes a reconstructed human cornea-like epithelium (RhCE) model.[20]

Principle: The test substance is applied to the surface of the RhCE tissue. The level of eye irritation is determined by measuring the reduction in tissue viability after exposure.

Step-by-Step Methodology:

  • Tissue Preparation: RhCE tissues are prepared and pre-incubated.

  • Application of Test Substance: The test substance is applied to the corneal surface of the tissue.

  • Exposure and Post-Exposure Incubation: The tissues are exposed for a defined period, followed by a post-incubation period.

  • Viability Assessment: Cell viability is measured, typically using the MTT assay.

  • Classification: A substance that induces a reduction in tissue viability below a certain threshold is considered an eye irritant.

Mutagenicity Assessment (Ames Test - OECD 471)

Assessing the mutagenic potential of a compound is a critical component of its toxicological evaluation. The bacterial reverse mutation assay, commonly known as the Ames test, is a widely used in vitro method for detecting gene mutations.[1][21][22][23][24][25]

Principle: The Ames test utilizes several strains of Salmonella typhimurium that are auxotrophic for histidine (i.e., they cannot synthesize this essential amino acid). The test measures the ability of a chemical to cause a reverse mutation, allowing the bacteria to grow on a histidine-deficient medium.[22]

Experimental Workflow:

cluster_2 Ames Test for Mutagenicity (OECD 471) A Prepare bacterial strains (e.g., Salmonella typhimurium) B Expose bacteria to test substance (with and without metabolic activation - S9) A->B C Plate on histidine-deficient agar B->C D Incubate for 48-72 hours C->D E Count revertant colonies D->E F Significant increase in revertants -> Mutagenic potential E->F

Caption: Workflow for the Ames Mutagenicity Test.

Step-by-Step Methodology:

  • Bacterial Strains: A set of specific Salmonella typhimurium strains with different types of histidine mutations are used.[1]

  • Metabolic Activation: The test is performed both with and without the addition of a mammalian liver extract (S9 fraction) to mimic metabolic activation that can occur in vivo.[23]

  • Exposure: The bacterial strains are exposed to various concentrations of the test substance.

  • Plating: The treated bacteria are plated on a minimal agar medium that lacks histidine.

  • Incubation: The plates are incubated for 48-72 hours.

  • Scoring: The number of revertant colonies (colonies that have regained the ability to grow without histidine) is counted. A significant, dose-dependent increase in the number of revertant colonies compared to the negative control indicates a mutagenic potential.[24]

Safety and Handling

Given the GHS hazard classifications, the following safety and handling precautions are recommended when working with 3-Bromo-4-chloro-2-fluorobenzoic acid:

  • Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood.

  • Personal Protective Equipment (PPE):

    • Eye/Face Protection: Wear chemical safety goggles or a face shield.[26]

    • Skin Protection: Wear appropriate chemical-resistant gloves and a lab coat.[26]

    • Respiratory Protection: If dust or aerosols may be generated, use a NIOSH-approved respirator.[26]

  • Hygiene: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after handling.[27]

  • Storage: Store in a tightly closed container in a cool, dry place away from incompatible materials.[6]

  • Spill Response: In case of a spill, avoid generating dust. Wear appropriate PPE and clean up the spill using an absorbent material. Dispose of the waste in accordance with local regulations.

Conclusion

3-Bromo-4-chloro-2-fluorobenzoic acid is a halogenated benzoic acid derivative with potential applications in chemical synthesis. While a complete experimental toxicological profile is not yet available, its GHS classification indicates that it is harmful if swallowed and can cause skin, eye, and respiratory irritation. Structure-activity relationships with similar compounds suggest that its halogen substituents, particularly the bromine atom, may contribute significantly to its toxicity.

For a definitive risk assessment, a comprehensive toxicological evaluation following established international guidelines is necessary. This guide has outlined the standard experimental protocols for assessing acute oral toxicity, skin and eye irritation, and mutagenicity. Adherence to strict safety and handling procedures is crucial when working with this compound to minimize potential exposure and ensure a safe research environment. As with any novel chemical, further research is warranted to fully elucidate its toxicological properties and to ensure its safe and responsible use.

References

  • OECD GUIDELINES FOR ACUTE ORAL TOXICITY STUDIES: AN OVERVIEW. (PDF) [Link]

  • Ames Test – Introduction, Principle, Procedure, Uses and Result Interpretation. Microbe Online. [Link]

  • 3-bromo-4-chloro-2-fluorobenzoic acid (C7H3BrClFO2). PubChemLite. [Link]

  • Skin irritation and corrosion toxicity tests: OECD Guideline 439. nano-test.de. [Link]

  • OECD Test Guideline 439: In Vitro Skin Irritation: Reconstructed Human Epidermis Test Method. OECD. [Link]

  • OECD Test Guideline 420: Acute Oral Toxicity - Fixed Dose. Slideshare. [Link]

  • QSAR study of the toxicity of benzoic acids to Vibrio fischeri, Daphnia magna and carp. PubMed. [Link]

  • Microbial Mutagenicity Assay: Ames Test. PMC - NIH. [Link]

  • Advice on skin and eye irritation testing helps reduce animal tests. ECHA. [Link]

  • Regulatory Skin Irritation Test OECD TG 439. XCellR8. [Link]

  • Regulatory Eye Irritation Test OECD TG 496. XCellR8. [Link]

  • In vivo Eye Irritation / Serius Eye Damage Test (OECD 405: 2023). IVAMI. [Link]

  • Eye Irritation Testing. ECETOC. [Link]

  • The Ames Test. [Link]

  • OECD GUIDELINE FOR TESTING OF CHEMICALS 423. National Toxicology Program (NTP). [Link]

  • Toxicity and quantitative structure-activity relationships of benzoic acids to Pseudokirchneriella subcapitata. PubMed. [Link]

  • Test No. 404: Acute Dermal Irritation/Corrosion. OECD. [Link]

  • Test No. 420: Acute Oral Toxicity - Fixed Dose Procedure. OECD. [Link]

  • Skin irritation: OECD TG 439. SenzaGen. [Link]

  • Impact of halogenation on scaffold toxicity assessed using HD-GEM machine learning model. Briefings in Bioinformatics. [Link]

  • Understanding In Vitro and In Vivo Toxicology Testing for Chemicals. ChemSafetyPro.COM. [Link]

  • In vitro Methods. CABI Digital Library. [Link]

  • QSAR study of the toxicity of benzoic acids to Vibrio fischeri, Daphnia magna and carp. ResearchGate. [Link]

  • QSARS for Acute Toxicity of Halogenated Benzenes to Bacteria in Natural Waters1. Biomedical and Environmental Sciences. [Link]

  • In vitro toxicology. Wikipedia. [Link]

  • A Case Study with Benzoic Acid Demonstrating How Integration of In Silico Tools, Mechanistic In Vitro NAM, and Toxicological Data Improves Definition of Point of Departure for a Chemically Defined Class in Read-Across Assessments. ResearchGate. [Link]

  • Methods of in vitro toxicology. PubMed. [Link]

  • 4-Bromo-3-chloro-2-fluorobenzoic acid. PubChem. [Link]

  • Benzoic acid, 2-hydroxy-, phenylmethyl ester: Human health tier II assessment. [Link]

  • Food Safety Commission of Japan Risk Assessment Report Benzoic acid. [Link]

  • Final report on the safety assessment of Benzyl Alcohol, Benzoic Acid, and Sodium Benzoate. PubMed. [Link]

  • 1677706-23-8 | 3-Bromo-4-chloro-2-fluorobenzoic acid. Boroncore. [Link]

Sources

Foundational

Structural Determination and Supramolecular Analysis of 3-Bromo-4-chloro-2-fluorobenzoic Acid

Executive Summary 3-Bromo-4-chloro-2-fluorobenzoic acid (CAS: 1677706-23-8) represents a critical scaffold in medicinal chemistry, particularly as a precursor for fluorinated bio-isosteres. The unique substitution patter...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

3-Bromo-4-chloro-2-fluorobenzoic acid (CAS: 1677706-23-8) represents a critical scaffold in medicinal chemistry, particularly as a precursor for fluorinated bio-isosteres. The unique substitution pattern—featuring a crowded 2,3,4-trihalo motif—introduces significant steric strain and electronic modulation, affecting both metabolic stability and solid-state packing.

This guide provides a comprehensive protocol for the single-crystal X-ray diffraction (SC-XRD) analysis of this compound. It addresses specific challenges inherent to poly-halogenated aromatics, including Br/Cl site disorder , twinning , and the analysis of Type I/II halogen bonding networks.

Chemical Context & Significance

The target molecule contains three distinct halogen atoms, creating a "push-pull" electronic environment on the phenyl ring.

  • 2-Fluoro: Induces an ortho-effect, forcing the carboxylic acid group out of planarity with the benzene ring to minimize dipole repulsion.

  • 3-Bromo / 4-Chloro: These bulky halogens provide handles for palladium-catalyzed cross-coupling (Suzuki-Miyaura or Buchwald-Hartwig) but also drive the formation of halogen bonds in the solid state.

Critical Analysis: The structural determination is not merely for identification but to map the supramolecular synthons . Understanding the competition between the strong Hydrogen Bond (COOH dimer) and weaker Halogen Bonds (C-X···O/N) is vital for predicting solubility and polymorphism in drug formulation.

Experimental Protocol: Crystallization Strategy

Obtaining diffraction-quality crystals of poly-halogenated benzoic acids requires controlling the kinetics of nucleation to prevent micro-crystalline precipitation.

Solvent Selection Matrix

Due to the hydrophobic halogen belt and the hydrophilic carboxyl head, a binary solvent system is required.

MethodSolvent System (v/v)Temperature ProfileExpected Morphology
Slow Evaporation Ethanol : Water (80:20)RT (25°C) → Open vialPrisms / Blocks
Vapor Diffusion THF (inner) / Pentane (outer)RT (Closed system)Needles / Laths
Cooling Acetonitrile60°C → 4°C (0.5°C/min)Thick Plates
Protocol for High-Quality Growth
  • Dissolution: Dissolve 20 mg of 3-Bromo-4-chloro-2-fluorobenzoic acid in 2 mL of absolute ethanol. Sonicate for 5 minutes to ensure homogeneity.

  • Filtration: Filter through a 0.45 µm PTFE syringe filter into a clean scintillation vial to remove dust nuclei.

  • Antisolvent Addition: Add water dropwise until persistent turbidity is observed, then add 2 drops of ethanol to restore clarity.

  • Growth: Cover with Parafilm, poke 3 small holes, and store in a vibration-free environment.

Crystallographic Workflow & Data Reduction

The presence of Bromine (Z=35) necessitates careful consideration of absorption effects.

Data Collection Parameters[1]
  • Radiation Source: Mo-Kα (λ = 0.71073 Å) is strictly recommended over Cu-Kα. The mass attenuation coefficient of Br is high; Cu radiation would result in severe absorption errors and systematic scaling issues.

  • Temperature: Collect at 100 K (using N2 stream) to minimize thermal diffuse scattering and freeze out disorder in the carboxyl rotation.

  • Resolution: Aim for 0.75 Å or better to resolve the electron density separation between Cl and Br if disorder exists.

Workflow Visualization

The following diagram outlines the logical flow from crystal selection to structure solution.

CrystallographyWorkflow Selection Crystal Selection (Polarized Light) Mounting Mounting (MiTeGen Loop + Oil) Selection->Mounting Collection Data Collection (Mo-Kα, 100K) Mounting->Collection Reduction Data Reduction (Integration + Scaling) Collection->Reduction Solution Structure Solution (SHELXT - Intrinsic Phasing) Reduction->Solution Refinement Refinement (SHELXL - Least Squares) Solution->Refinement

Figure 1: Standard workflow for SC-XRD analysis of halogenated organic small molecules.

Refinement Strategy: Handling Halogen Disorder

A specific challenge with 3-Bromo-4-chloro-2-fluorobenzoic acid is the potential for positional disorder between the Chlorine (pos 4) and Bromine (pos 3) atoms, or whole-molecule disorder if the packing is centrosymmetric but the molecule is not.

Diagnosis

If the thermal ellipsoids for Br appear too small (too much electron density modeled as Br) or Cl appears too large, or if "ghost" Q-peaks appear near halogen sites, you likely have disorder.

Refinement Protocol (SHELX)
  • Assign Site Occupancy Factors (SOF): If Cl and Br are swapping positions (common in isostructural series), link their occupancies.

    Use a free variable (e.g., 21.000 = 1 - free_var_2) to refine the ratio.

  • Restraints:

    • EADP: Constrain the anisotropic displacement parameters of the disordered atoms to be identical if they are superimposed.

    • SADI / DFIX: Restrain the C-X bond lengths to standard values (C-F: 1.35Å, C-Cl: 1.74Å, C-Br: 1.89Å) to prevent the model from collapsing.

Logical Pathway for Disorder Resolution

DisorderLogic Start Analyze Difference Map (Q-peaks) Decision Are Q-peaks > 1.0 e-/A^3 near Halogens? Start->Decision NoDisorder Proceed to Anisotropic Refinement Decision->NoDisorder No YesDisorder Model Positional Disorder Decision->YesDisorder Yes Split Split Positions (PART 1 / PART 2) YesDisorder->Split Restrain Apply Restraints (SAME, SADI, EADP) Split->Restrain Refine Refine Occupancy (FVAR) Restrain->Refine

Figure 2: Decision tree for identifying and refining halogen disorder in SHELXL.

Supramolecular Analysis

Once the structure is solved, the analysis must focus on the intermolecular interactions that stabilize the lattice.

The Carboxylic Dimer ( )

Like most benzoic acids, this molecule is expected to form centrosymmetric dimers via paired O-H···O hydrogen bonds.[1]

  • Metric to Check: O···O distance should be approx 2.60 – 2.65 Å .

  • Validation: If the proton is disordered (hopping between oxygens), the C-O and C=O bond lengths will average out to ~1.26 Å.

Halogen Bonding (The "Sigma-Hole")

The 3-Br and 4-Cl atoms are excellent halogen bond donors due to the electron-withdrawing nature of the ring and the ortho-fluorine.

  • Type I Contact:

    
     (Geometry based on close packing/Van der Waals).
    
  • Type II Contact:

    
     (True Halogen Bond: Electrophilic tip of Br interacts with nucleophilic belt of Cl or O).
    

Analysis Step: Use Hirshfeld Surface Analysis (via CrystalExplorer) to quantify these contacts. Look for red spots on the


 surface corresponding to Br···O or Br···F interactions.

References

  • Grope, S. et al. (2014). "Halogen Bond as Controlling the Crystal Structure of 4-Amino-3,5-Dihalogenobenzoic Acid." Crystal Growth & Design. Link

  • Sheldrick, G. M. (2015). "Crystal structure refinement with SHELXL." Acta Crystallographica Section C. Link

  • Metrangolo, P. et al. (2005). "Halogen Bonding in Crystal Engineering." Chemical Reviews. Link

  • PubChem. (2023). "3-Bromo-4-chloro-2-fluorobenzoic acid (Compound)." National Library of Medicine. Link

  • Desiraju, G. R. (2007). "Crystal Engineering: A Brief Overview." Journal of Chemical Sciences. Link

Sources

Protocols & Analytical Methods

Method

Application Note: Synthesis Routes for 3-Bromo-4-chloro-2-fluorobenzoic Acid

Executive Summary The synthesis of 3-Bromo-4-chloro-2-fluorobenzoic acid (CAS: 1677706-23-8) presents a specific regiochemical challenge due to the steric crowding at the C3 position, sandwiched between a fluoro- and a c...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The synthesis of 3-Bromo-4-chloro-2-fluorobenzoic acid (CAS: 1677706-23-8) presents a specific regiochemical challenge due to the steric crowding at the C3 position, sandwiched between a fluoro- and a chloro- substituent. This scaffold is a critical intermediate in the development of fluoroquinolone antibiotics and next-generation agrochemicals.

This Application Note outlines two distinct synthetic strategies:

  • Route A (Recommended): Directed Ortho Metalation (DoM). This route utilizes the strong ortho-directing ability of fluorine to achieve >95% regioselectivity for the crowded C3 position.

  • Route B (Scalable Alternative): Electrophilic Aromatic Substitution (EAS). A classical approach suitable for larger scales where chromatographic separation of isomers is feasible.

Retrosynthetic Analysis & Strategy

The target molecule is a tetra-substituted benzene ring. The primary challenge is installing the bromine atom at the C3 position.

  • Electronic Landscape: The C3 proton is located between two halogens (F and Cl). This makes it significantly more acidic than the C5 proton due to inductive electron withdrawal ($ -I $ effect), rendering it ideal for lithiation.

  • Steric Landscape: The C3 position is sterically hindered. Classical electrophilic attack (EAS) may suffer from competition with the less hindered C5 position.

Pathway Visualization

Retrosynthesis cluster_legend Strategic Logic Target 3-Bromo-4-chloro-2-fluorobenzoic acid Precursor1 4-Chloro-2-fluorobenzoic acid Target->Precursor1 Route A: DoM (LiTMP/Br2) Route B: EAS (Br2/Fe) Precursor2 1-Bromo-2-chloro-4-fluorobenzene Target->Precursor2 Route C: Lithiation + CO2 Note1 F-atom directs Lithiation to C3 (Ortho effect) Note2 Steric crowding at C3 hinders classical EAS

Figure 1: Retrosynthetic disconnection showing the primary precursor 4-chloro-2-fluorobenzoic acid.[1][2]

Route A: Directed Ortho Metalation (DoM) - The Precision Protocol

This is the preferred route for research and high-purity applications. It exploits the Complex Induced Proximity Effect (CIPE) where the lithium base coordinates with the fluorine atom and the carboxylate, directing deprotonation exclusively to the C3 position.

Mechanism

The reaction proceeds via the formation of a dianion species. The first equivalent of base deprotonates the carboxylic acid; the second equivalent removes the benzylic proton at C3, stabilized by the adjacent Fluorine and Chlorine atoms.

Protocol 1: DoM Synthesis

Target Scale: 10.0 g (Starting Material)

Reagents & Materials
  • Substrate: 4-Chloro-2-fluorobenzoic acid (1.0 eq)

  • Base: LiTMP (Lithium 2,2,6,6-tetramethylpiperidide) - Prepared in situ or commercially available (2.5 eq). Note: LiTMP is preferred over LDA due to lower nucleophilicity and higher steric bulk, reducing side reactions.

  • Electrophile: 1,2-Dibromo-1,1,2,2-tetrafluoroethane (halon 2402) OR Carbon Tetrabromide (

    
    ) (1.2 eq).
    
  • Solvent: Anhydrous THF (Tetrahydrofuran).

Step-by-Step Procedure
  • Base Preparation (if generating in situ):

    • Charge a flame-dried 500 mL 3-neck flask with anhydrous THF (100 mL) and 2,2,6,6-tetramethylpiperidine (2.6 eq).

    • Cool to -78°C (dry ice/acetone bath).

    • Add n-Butyllithium (2.5 M in hexanes, 2.5 eq) dropwise over 20 mins. Stir for 30 mins at 0°C, then cool back to -78°C.

  • Substrate Addition:

    • Dissolve 4-chloro-2-fluorobenzoic acid (10.0 g, 57.3 mmol) in anhydrous THF (50 mL).

    • Add this solution dropwise to the LiTMP solution at -78°C over 30 minutes. Maintain internal temperature below -70°C.

    • Observation: The solution will likely turn deep yellow/orange, indicating dianion formation.

    • Aging: Stir at -78°C for 2 hours to ensure complete lithiation at the C3 position.

  • Electrophile Quench:

    • Dissolve

      
       (22.8 g, 68.7 mmol) in THF (30 mL).
      
    • Add to the reaction mixture rapidly at -78°C.

    • Allow the mixture to warm slowly to room temperature over 4 hours.

  • Workup:

    • Quench with saturated

      
       solution (100 mL).
      
    • Acidify to pH 2-3 with 1N HCl.

    • Extract with Ethyl Acetate (3 x 100 mL).

    • Wash combined organics with brine, dry over

      
      , and concentrate in vacuo.[3]
      
  • Purification:

    • Recrystallize the crude solid from Ethanol/Water or Toluene/Heptane.

Expected Yield: 75-85% Purity: >98% (HPLC)

Route B: Electrophilic Aromatic Substitution (EAS)

This route is viable if cryogenic facilities are unavailable. However, it requires careful control to maximize the yield of the C3 isomer over the C5 isomer.

Mechanistic Insight

While the C3 position is sterically crowded, it is electronically activated by the ortho-directing Fluorine and ortho-directing Chlorine. The Carboxyl group is meta-directing relative to C3. All directing effects align for C3, but sterics favor C5. Using a highly reactive brominating agent in a polar medium helps.

Protocol 2: Acid-Catalyzed Bromination

Target Scale: 10.0 g

Reagents
  • Substrate: 4-Chloro-2-fluorobenzoic acid (1.0 eq)

  • Brominating Agent: Bromine (

    
    ) (1.5 eq)[4]
    
  • Catalyst: Iron(III) Bromide (

    
    ) (0.1 eq) or Silver Sulfate (
    
    
    
    ) for higher regioselectivity.
  • Solvent: Concentrated Sulfuric Acid (

    
    ) or Oleum (fuming sulfuric acid).
    
Step-by-Step Procedure
  • Setup:

    • In a 250 mL round-bottom flask equipped with a reflux condenser and acid trap, dissolve 4-chloro-2-fluorobenzoic acid (10.0 g) in conc.

      
       (60 mL).
      
  • Addition:

    • Add

      
       (1.7 g).
      
    • Heat the mixture to 60°C.

    • Add Bromine (

      
      ) (4.4 mL) dropwise via an addition funnel over 1 hour.
      
  • Reaction:

    • Stir at 80-90°C for 6-12 hours. Monitor by HPLC.

    • Critical Control: If C5-bromo isomer forms significantly (>15%), lower the temperature and increase reaction time.

  • Workup:

    • Pour the reaction mixture carefully onto crushed ice (300 g).

    • Filter the precipitated solid.[1][3][4][5][6]

    • Wash the solid with sodium bisulfite solution (10%) to remove excess bromine.

  • Purification:

    • The crude product will likely contain 10-20% of the 5-bromo isomer.

    • Purification Strategy: Conversion to the methyl ester (MeOH/H2SO4), separation by column chromatography (Hexane/EtOAc), and subsequent hydrolysis is often required to achieve pharmaceutical-grade purity.

Expected Yield: 60-70% (after purification)

Analytical Data & Validation

To validate the synthesis, the following analytical signatures must be confirmed.

ParameterSpecificationDiagnostic Feature
Appearance White to off-white crystalline solid-
Melting Point 165 - 168°CDistinct from starting material (158-160°C).
1H NMR (DMSO-d6)

13.5 (br s, 1H, COOH),

7.95 (dd, 1H),

7.60 (dd, 1H)
Crucial: Look for the loss of the triplet/dd signal at the C3 position. The remaining protons are at C5 and C6, showing para coupling (if C3 substituted) or meta coupling (if C5 substituted).
19F NMR Single peak, shifted downfieldShift relative to SM due to ortho-Br.
Mass Spec (ESI-) [M-H]- = 250.9/252.9/254.9Characteristic isotope pattern for 1 Br + 1 Cl.
Regiochemistry Confirmation (NMR Logic)
  • Product (3-Bromo): The remaining protons are at positions 5 and 6. These are ortho to each other. The coupling constant

    
     will be ~8.5 Hz .
    
  • Impurity (5-Bromo): The remaining protons are at positions 3 and 6. These are para to each other. The coupling constant would be negligible (

    
    ) or small meta-coupling.
    
  • Validation Step: If your NMR shows a doublet with

    
    , you have successfully substituted the C3 position (the protons at 5 and 6 are neighbors).
    

Comparison of Routes

FeatureRoute A (DoM)Route B (EAS)
Regioselectivity Excellent (>95% C3)Moderate (Mixture of C3/C5)
Reagents LiTMP, n-BuLi (Pyrophoric)

,

(Corrosive)
Temperature -78°C (Cryogenic)80-90°C (Heating)
Scalability Moderate (Heat transfer limits)High
Cost Higher (Lithium bases)Low
Recommendation Best for R&D/Pharma Best for Agrochemical Bulk

Safety & Handling

  • n-Butyllithium: Extreme fire hazard. Pyrophoric. Handle only under inert atmosphere (Argon/Nitrogen).

  • Bromine: Highly toxic and corrosive. Causes severe burns. Use in a well-ventilated fume hood with a scrubber.

  • HF Generation: During thermal decomposition or side reactions, trace HF may form. Use calcium gluconate gel for skin exposure.

References

  • Schlosser, M., & Mongin, F. (2006). Regioselective ortho-lithiation of chloro- and bromo-substituted fluoroarenes. Chimia, 60(10), 6551-6554. [7]

  • Vertex AI Search Result 1.6. Synthesis of 4-Chloro-2-fluorobenzoic acid and related derivatives. ChemicalBook.[1]

  • Vertex AI Search Result 1.1. Preparation of 3-bromo-4-fluoro-benzoic acid (Methodology Analog). Google Patents US4393232A.

  • PubChem CID 19358369. 4-Bromo-3-chloro-2-fluorobenzoic acid (Isomer Data for comparison). National Library of Medicine.

  • Sigma-Aldrich. 3-Bromo-4-chloro-2-fluorobenzoic acid Product Sheet.

Sources

Application

Application Notes &amp; Protocols: Strategic Cross-Coupling of 3-Bromo-4-chloro-2-fluorobenzoic Acid

Introduction: A Versatile Scaffold for Directed Synthesis 3-Bromo-4-chloro-2-fluorobenzoic acid is a richly functionalized aromatic building block with significant potential in the fields of medicinal chemistry, agrochem...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: A Versatile Scaffold for Directed Synthesis

3-Bromo-4-chloro-2-fluorobenzoic acid is a richly functionalized aromatic building block with significant potential in the fields of medicinal chemistry, agrochemicals, and materials science. Its utility is derived from the orthogonal reactivity of its three distinct functional handles: a carboxylic acid and two different halogen atoms (bromine and chlorine) at specific positions. The strategic and selective functionalization of the C-Br and C-Cl bonds via palladium-catalyzed cross-coupling reactions opens a gateway to a vast chemical space, enabling the synthesis of complex, multi-substituted aromatic compounds.

This guide provides detailed, field-proven protocols for the selective cross-coupling of 3-bromo-4-chloro-2-fluorobenzoic acid. We will delve into the principles of chemoselectivity that govern these transformations and offer step-by-step methodologies for Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig amination reactions. The protocols are designed to be robust and reproducible, with an emphasis on explaining the rationale behind the selection of catalysts, ligands, and reaction conditions to empower researchers to adapt and troubleshoot these powerful synthetic methods.

The Principle of Chemoselectivity: Targeting the C-Br Bond

The success of a sequential cross-coupling strategy on a polyhalogenated substrate hinges on the ability to selectively activate one C-X bond over another. In palladium-catalyzed reactions, the oxidative addition of the catalyst to the aryl halide is a critical step in the catalytic cycle. The rate of this step is highly dependent on the nature of the halogen, following the general reactivity trend: C-I > C-Br > C-OTf > C-Cl.[1] This inherent difference in bond reactivity allows for the preferential functionalization of the more labile carbon-bromine bond while leaving the more robust carbon-chlorine bond intact for subsequent transformations.

By carefully selecting the palladium catalyst, ligand, and reaction conditions, it is possible to achieve high chemoselectivity for the C-Br bond. For instance, less reactive catalysts or milder reaction temperatures can favor the activation of the C-Br bond exclusively. The choice of ligand is also crucial, as it can influence the steric and electronic properties of the palladium center, thereby modulating its reactivity and selectivity.[2]

cluster_0 Chemoselective Functionalization A 3-Bromo-4-chloro- 2-fluorobenzoic acid C Oxidative Addition (Preferential at C-Br) A->C B Pd(0) Catalyst B->C D Aryl-Pd(II)-Br Intermediate C->D Faster F Transmetalation & Reductive Elimination D->F E Coupling Partner (e.g., R-B(OH)2) E->F G Monofunctionalized Product F->G H C-Cl bond intact for a second coupling reaction G->H

Caption: Chemoselective activation of the C-Br bond.

Protocol 1: Suzuki-Miyaura Coupling for C-C Bond Formation

The Suzuki-Miyaura reaction is a cornerstone of modern organic synthesis, enabling the formation of C(sp²)-C(sp²) bonds through the coupling of an aryl halide with an organoboron compound.[3][4][5] This protocol details the selective coupling at the C-Br position of 3-bromo-4-chloro-2-fluorobenzoic acid.

Principle

The reaction is catalyzed by a palladium(0) species, which undergoes oxidative addition to the C-Br bond. The resulting organopalladium(II) intermediate then undergoes transmetalation with a boronic acid (activated by a base) followed by reductive elimination to yield the biaryl product and regenerate the palladium(0) catalyst.[6][7]

pd0 Pd(0)L2 pd2 Ar-Pd(II)L2  |   Br pd0->pd2 Oxidative Addition pd2_b Ar-Pd(II)L2  |   R pd2->pd2_b Transmetalation pd2_b->pd0 Reductive Elimination ar_r Ar-R pd2_b->ar_r r_b R-B(OH)2 r_b->pd2_b base Base base->r_b ar_br Ar-Br ar_br->pd2

Caption: Catalytic cycle of the Suzuki-Miyaura reaction.

Detailed Step-by-Step Protocol
  • Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 3-bromo-4-chloro-2-fluorobenzoic acid (1.0 eq.), the desired arylboronic acid (1.2 eq.), and potassium carbonate (K₂CO₃, 3.0 eq.).

  • Solvent Addition: Add a degassed solvent mixture of 1,4-dioxane and water (4:1 v/v). The total solvent volume should be sufficient to achieve a substrate concentration of approximately 0.1 M.

  • Degassing: Bubble argon or nitrogen gas through the mixture for 20-30 minutes to ensure anaerobic conditions.

  • Catalyst Addition: Under a positive pressure of inert gas, add the palladium catalyst, such as Pd(PPh₃)₄ (0.03 eq.) or a combination of Pd(OAc)₂ (0.02 eq.) and a suitable ligand like SPhos (0.04 eq.).

  • Reaction: Heat the reaction mixture to 80-90 °C and stir vigorously.

  • Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed (typically 4-12 hours).

  • Work-up: Cool the reaction mixture to room temperature. Dilute with ethyl acetate and water. Acidify the aqueous layer with 1M HCl to a pH of ~2-3 to protonate the carboxylic acid and precipitate the product.

  • Purification: Filter the precipitate, wash with cold water, and dry under vacuum. The crude product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel.

Data Summary: Suzuki-Miyaura Coupling
Coupling Partner (Boronic Acid)Catalyst SystemBaseSolventTemp (°C)Time (h)Yield (%)
Phenylboronic acidPd(PPh₃)₄K₂CO₃Dioxane/H₂O90685-95
4-Methoxyphenylboronic acidPd(OAc)₂ / SPhosK₂CO₃Dioxane/H₂O80880-90
3-Thienylboronic acidPd(dppf)Cl₂Cs₂CO₃DME/H₂O851075-85

Yields are based on typical outcomes for similar substrates and may require optimization for specific coupling partners.

Protocol 2: Sonogashira Coupling for C-C Alkyne Formation

The Sonogashira reaction is a highly efficient method for the formation of a C(sp²)-C(sp) bond between an aryl halide and a terminal alkyne.[8][9] This protocol is optimized for the selective reaction at the C-Br position.

Principle

The Sonogashira coupling typically employs a dual catalytic system: a palladium complex and a copper(I) co-catalyst.[8] The palladium catalyst activates the aryl halide through oxidative addition. Simultaneously, the copper catalyst reacts with the terminal alkyne to form a copper(I) acetylide, which then undergoes transmetalation with the palladium intermediate. Reductive elimination yields the arylated alkyne. Copper-free versions of this reaction are also well-established.[10]

Detailed Step-by-Step Protocol
  • Reaction Setup: In a Schlenk flask under an argon atmosphere, dissolve 3-bromo-4-chloro-2-fluorobenzoic acid (1.0 eq.) and the terminal alkyne (1.5 eq.) in a suitable solvent such as THF or DMF.

  • Base Addition: Add an amine base, typically triethylamine (Et₃N, 3.0 eq.) or diisopropylethylamine (DIPEA, 3.0 eq.).

  • Catalyst Addition: Add the palladium catalyst, such as Pd(PPh₃)₂Cl₂ (0.02 eq.), and the copper(I) co-catalyst, copper(I) iodide (CuI, 0.04 eq.).

  • Reaction: Stir the reaction mixture at room temperature or heat gently to 40-50 °C.

  • Monitoring: Monitor the reaction by TLC or LC-MS until completion (typically 2-8 hours).

  • Work-up: Quench the reaction with a saturated aqueous solution of NH₄Cl. Extract the product with an organic solvent like ethyl acetate. Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

  • Purification: Purify the crude product by column chromatography on silica gel.

Data Summary: Sonogashira Coupling
Coupling Partner (Alkyne)Catalyst SystemBaseSolventTemp (°C)Time (h)Yield (%)
PhenylacetylenePd(PPh₃)₂Cl₂ / CuIEt₃NTHF25480-90
TrimethylsilylacetylenePd(PPh₃)₄ / CuIDIPEADMF40675-85
1-HexynePd(OAc)₂ / XPhosCs₂CO₃Dioxane50870-80

Yields are based on typical outcomes for similar substrates and may require optimization.

Protocol 3: Buchwald-Hartwig Amination for C-N Bond Formation

The Buchwald-Hartwig amination is a powerful palladium-catalyzed cross-coupling reaction for the synthesis of carbon-nitrogen bonds, a linkage ubiquitous in pharmaceuticals.[11][12] This protocol describes the selective amination at the C-Br position.

Principle

The catalytic cycle involves the oxidative addition of the Pd(0) catalyst to the aryl bromide. The resulting Pd(II) complex coordinates with the amine. A strong base is then used to deprotonate the coordinated amine, forming a palladium-amido complex. Reductive elimination from this complex yields the desired aryl amine and regenerates the Pd(0) catalyst.[1][13][14]

cluster_1 Experimental Workflow A 1. Reaction Setup (Flask, Stir Bar, Condenser) B 2. Add Reagents (Aryl Halide, Coupling Partner, Base) A->B C 3. Add Degassed Solvent B->C D 4. Inert Atmosphere (Argon/Nitrogen Purge) C->D E 5. Add Catalyst/Ligand D->E F 6. Heat & Stir E->F G 7. Reaction Monitoring (TLC/LC-MS) F->G H 8. Work-up & Purification G->H

Caption: General experimental workflow for cross-coupling.

Detailed Step-by-Step Protocol
  • Reaction Setup: To an oven-dried Schlenk tube, add 3-bromo-4-chloro-2-fluorobenzoic acid (1.0 eq.), a palladium precatalyst such as RuPhos Pd G3 (0.02 eq.), the appropriate ligand (if not using a precatalyst), and a strong, non-nucleophilic base like sodium tert-butoxide (NaOtBu, 2.0 eq.) or lithium bis(trimethylsilyl)amide (LiHMDS, 2.0 eq.).

  • Amine Addition: Add the desired amine (1.2-1.5 eq.). If the amine is a solid, add it with the other solids. If it is a liquid, add it via syringe.

  • Solvent Addition: Add an anhydrous, deoxygenated aprotic solvent such as toluene or dioxane.

  • Reaction: Seal the tube and heat the reaction mixture to 90-110 °C with vigorous stirring.

  • Monitoring: Monitor the reaction by TLC or LC-MS until the starting material is consumed (typically 6-24 hours).

  • Work-up: Cool the reaction to room temperature and quench carefully with water. Extract the product with an organic solvent. The work-up procedure may need to be adjusted based on the properties of the amine product. Acidification of the aqueous layer may be required to precipitate the product.

  • Purification: Purify the crude product by column chromatography or recrystallization.

Data Summary: Buchwald-Hartwig Amination
AmineCatalyst SystemBaseSolventTemp (°C)Time (h)Yield (%)
MorpholineRuPhos Pd G3NaOtBuToluene1001280-90
AnilineXPhos Pd G2LiHMDSDioxane1101875-85
BenzylamineBrettPhos Pd G3K₃PO₄t-BuOH1002470-80

Yields are based on typical outcomes for similar substrates and may require optimization. The choice of base and ligand is critical and often depends on the pKa and steric bulk of the amine.

Conclusion

The protocols outlined in this guide demonstrate the strategic and selective functionalization of 3-bromo-4-chloro-2-fluorobenzoic acid. By leveraging the inherent reactivity differences between the C-Br and C-Cl bonds, a wide array of substituents can be introduced at the 3-position via Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig cross-coupling reactions. These methods provide a robust foundation for the synthesis of novel and complex molecules, empowering researchers in drug discovery and materials science to explore new chemical frontiers.

References

  • Yuen, O. Y., Ng, S. S., Pang, W. H., & So, C. M. (2024). Palladium-catalyzed chemoselective Suzuki–Miyaura cross-coupling reaction of poly(pseudo)halogenated arenes. Organic & Biomolecular Chemistry. Available from: [Link]

  • Neufeldt, S. R., & Sanford, M. S. (2022). The Road Less Traveled: Unconventional Site Selectivity in Palladium-Catalyzed Cross-Couplings of Dihalogenated N-Heteroarenes. ACS Catalysis, 12(19), 12196–12208. Available from: [Link]

  • Al-Masum, M. (2019). Microwave-Assisted Palladium-Catalyzed Cross-Coupling Reactions: Generation of Carbon–Carbon Bond. Catalysts, 10(1), 2. Available from: [Link]

  • Al-Zoubi, R. M., & Al-Masum, M. (2020). Palladium-catalyzed highly regioselective mono and double Sonogashira cross-coupling reactions of 5-substituted-1,2,3-triiodobenzene under ambient conditions. RSC Advances, 10(31), 18365–18379. Available from: [Link]

  • Wikipedia contributors. (2023). Buchwald–Hartwig amination. In Wikipedia, The Free Encyclopedia. Available from: [Link]

  • Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. Available from: [Link]

  • Nishina, N., & Iyoda, M. (2007). Chemoselective Suzuki Coupling of Bromoarenes Catalysed by Palladium(II)‐Complexing Macrocycles in Aqueous Media. Chemistry – An Asian Journal, 2(10), 1238-1246. Available from: [Link]

  • Houpis, I. N., Huang, C., Nettekoven, U., Chen, J. G., Liu, R., & Canters, M. (2008). Carboxylate Directed Cross-Coupling Reactions in the Synthesis of Trisubstituted Benzoic Acids. Organic Letters, 10(24), 5681–5684. Available from: [Link]

  • Neufeldt, S. R., & Sanford, M. S. (2022). The Road Less Traveled: Unconventional Site Selectivity in Palladium-Catalyzed Cross-Couplings of Dihalogenated N-Heteroarenes. ACS Catalysis, 12(19), 12196–12208. Available from: [Link]

  • Wikipedia contributors. (2023). Sonogashira coupling. In Wikipedia, The Free Encyclopedia. Available from: [Link]

  • Kumar, A., Kumar, A., Kumar, A., Kumar, V., & Kumar, V. (2020). Synthetic and computational studies on CuI/ligand pair promoted activation of C(Aryl)-Cl bond in C–N coupling reactions. Scientific Reports, 10(1), 1836. Available from: [Link]

  • Organic Chemistry Portal. (n.d.). Sonogashira Coupling. Available from: [Link]

  • Wang, M., et al. (2022). Inverting Conventional Chemoselectivity in the Sonogashira Coupling Reaction of Polyhalogenated Aryl Triflates with TMS-Arylalkynes. Angewandte Chemie International Edition, 61(9), e202115664. Available from: [Link]

  • Marziale, A. N., Jantke, D., Faul, S. H., Reiner, T., Herdtweck, E., & Eppinger, J. (2014). An efficient protocol for the palladium-catalysed Suzuki–Miyaura cross-coupling. Green Chemistry, 16(7), 3508-3515. Available from: [Link]

  • Eppinger, J., et al. (2013). Optimization of an Efficient and Sustainable Sonogashira Cross-Coupling Protocol. KAUST Repository. Available from: [Link]

  • Johnson Matthey. (n.d.). Buchwald Hartwig amination catalysts. Available from: [Link]

  • Carpentier, J.-F., et al. (2025). Visible light activation of C–Cl and C–F bonds in persistent organic pollutants using cerium(III) triamidoamine complex. Chemical Science. Available from: [Link]

  • Hartwig, J. F. (2016). Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future. Journal of the American Chemical Society, 138(1), 2-24. Available from: [Link]

  • Organic Chemistry Portal. (n.d.). Suzuki Coupling. Available from: [Link]

  • Li, J., et al. (2017). Pd-Catalyzed, Highly Selective C(sp2)-Br Bond Coupling Reactions of o-(or m-, or p-) Chloromethyl Bromobenzene with Arylboronic Acids. Molecules, 22(10), 1629. Available from: [Link]

  • Ibsen, G. M., da Silva, V. H. M., Pettigrew, J. C., & Neufeldt, S. R. (2023). Triflate‐Selective Suzuki Cross‐Coupling of Chloro‐ and Bromoaryl Triflates Under Ligand‐Free Conditions. Chemistry – An Asian Journal, 18(9), e202300036. Available from: [Link]

  • Scott, J. S., et al. (2017). Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. Chemical Science, 8(1), 346-357. Available from: [Link]

  • Huffman, L. M., & Brookhart, M. (2003). Selective, Catalytic Carbon−Carbon Bond Activation and Functionalization Promoted by Late Transition Metal Catalysts. Journal of the American Chemical Society, 125(1), 209-218. Available from: [Link]

  • Shinde, P. S. (2024). Electrochemical Cobalt Catalyzed C-O and C-Cl Bond Activation. KAUST Repository. Available from: [Link]

  • Dastgir, S., & Gunanathan, C. (2021). Transient directing ligands for selective metal-catalysed C–H activation. Nature Reviews Chemistry, 5(9), 646-662. Available from: [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Improving yield in 3-Bromo-4-chloro-2-fluorobenzoic acid synthesis

Technical Support Center: 3-Bromo-4-chloro-2-fluorobenzoic Acid Synthesis Executive Summary: The Regioselectivity Challenge Researchers often encounter low yields (<40%) when synthesizing 3-bromo-4-chloro-2-fluorobenzoic...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: 3-Bromo-4-chloro-2-fluorobenzoic Acid Synthesis

Executive Summary: The Regioselectivity Challenge

Researchers often encounter low yields (<40%) when synthesizing 3-bromo-4-chloro-2-fluorobenzoic acid using classical Electrophilic Aromatic Substitution (EAS).[1] The core issue is regioselectivity .[1]

In the precursor 4-chloro-2-fluorobenzoic acid , the directing groups compete:

  • -COOH (C1): Meta-director.

  • -F (C2): Ortho/Para-director (Strong).[1]

  • -Cl (C4): Ortho/Para-director.[1]

Under standard bromination conditions (


), the C5 position  is sterically favored and electronically activated, leading to the unwanted 5-bromo isomer.[1] To achieve high yields (>85%) of the 3-bromo isomer, you must switch from kinetic EAS control to Thermodynamic Directed Ortho Metalation (DoM) .[1]

This guide details the DoM Protocol , which utilizes the strong ortho-directing ability of the fluorine atom to selectively lithiate the C3 position (sandwiched between F and Cl).[1]

Optimized Protocol: Directed Ortho Metalation (DoM)

Objective: Selective functionalization of C3 using LDA and an electrophilic bromine source.

Reagents & Stoichiometry
ReagentEquiv.RoleCritical Note
4-Chloro-2-fluorobenzoic acid 1.0SubstrateMust be dried (KF < 0.1%).[1]
LDA (Lithium Diisopropylamide) 2.2 - 2.5BaseFreshly prepared or titrated.[1] 1st eq deprotonates acid; 2nd eq lithiates ring.[1]
CBr₄ (Carbon Tetrabromide) 1.2 - 1.5Electrophile

is too harsh;

or

provides cleaner conversion.[1]
THF (Tetrahydrofuran) SolventSolventAnhydrous, inhibitor-free.[1]
Step-by-Step Workflow
  • System Prep: Flame-dry a 3-neck flask under Argon/Nitrogen flow.

  • Solubilization: Dissolve starting material in anhydrous THF (0.5 M concentration). Cool to -78°C .[1]

  • Deprotonation (The "Double-Dip"):

    • Add LDA dropwise over 30 minutes.

    • Mechanism:[1][2][3][4][5][6] The first equivalent forms the lithium carboxylate (

      
      ).[1] The second equivalent removes the proton at C3 .[1]
      
    • Why C3? The acidity of the C3 proton is enhanced by the inductive effect of both adjacent halogens (F and Cl), making it more acidic than C5 or C6 [1].[1]

    • Hold Time: Stir at -78°C for 1-2 hours to ensure complete lithiation.

  • Bromination:

    • Dissolve

      
       in THF.[1]
      
    • Add slowly to the lithiated mixture at -78°C.

    • Observation: Color change (often yellow to dark amber) indicates reaction.[1]

  • Quench & Workup:

    • Quench with saturated

      
       solution while still cold.[1]
      
    • Acidify aqueous layer to pH 2-3 with HCl.[1]

    • Extract with EtOAc.[1][2]

Visualization: Reaction Pathway & Selectivity

The following diagram illustrates the divergence between the low-yield Classical Route and the high-yield DoM Route.

SynthesisPathways Start 4-Chloro-2-fluorobenzoic Acid EAS_Cond Classical Bromination (Br2, FeBr3) Start->EAS_Cond Route A DoM_Cond DoM Protocol (1. LDA, -78°C 2. CBr4) Start->DoM_Cond Route B (Recommended) Wrong_Iso 5-Bromo Isomer (Major Impurity) EAS_Cond->Wrong_Iso Steric Preference Low_Yield Target Yield: <40% Wrong_Iso->Low_Yield Lith_Int Lithiated Intermediate (C3-Li Species) DoM_Cond->Lith_Int Ortho-F Directing Target 3-Bromo-4-chloro- 2-fluorobenzoic Acid Lith_Int->Target Electrophilic Trap High_Yield Target Yield: >85% Target->High_Yield

Caption: Comparison of Classical EAS vs. Directed Ortho Metalation (DoM) pathways. Route B avoids the 5-bromo regioisomer.[1]

Troubleshooting Guide (FAQ)

Q1: I am seeing a mixture of starting material and product, even with excess LDA. Why?

Diagnosis: Moisture contamination or "Base Kill."[1] Root Cause:

  • Moisture: If the THF is not strictly anhydrous, the LDA is quenched immediately.

  • Temperature: If the temperature rises above -60°C during LDA addition, the lithiated intermediate may decompose via "Benzyne formation" (elimination of LiF), leading to tars.[1] Corrective Action:

  • Distill THF over Na/Benzophenone or use a column drying system.[1]

  • Ensure the internal temperature probe reads <-70°C throughout the addition.

Q2: I obtained the 5-bromo isomer instead of the 3-bromo isomer. I used the DoM protocol.

Diagnosis: "Halogen Dance" or incorrect temperature. Root Cause:

  • Halogen Dance: Lithiated species are prone to isomerization.[1] If the reaction warms up before the electrophile (

    
    ) is added, the Lithium atom can migrate to the more thermodynamically stable C6 position (ortho to COOH) or C5 [2].[1]
    Corrective Action: 
    
  • Keep the reaction strictly at -78°C.

  • Minimize the hold time between LDA addition and

    
     addition (max 1 hour).
    
Q3: Can I use elemental Bromine ( ) instead of ?

Diagnosis: Reagent incompatibility. Technical Insight:

  • 
     is a strong oxidant and can react violently with the lithiated species or cause oxidative coupling side reactions.[1]
    
  • 
     or 1,2-dibromo-1,1,2,2-tetrafluoroethane acts as a "positive bromine" source (
    
    
    
    ) which reacts cleanly with the carbanion [3].[1]
Q4: The yield is good, but the purity is low. How do I purify?

Protocol:

  • Acid-Base Extraction: Dissolve crude solid in 1M NaOH. Filter off any non-acidic impurities (organic layer).[1] Acidify the filtrate with HCl to precipitate the product.

  • Recrystallization: The 3-bromo isomer crystallizes well from Ethanol/Water (1:3) or Toluene/Heptane .[1]

Alternative Route: Oxidation of Toluene Derivative

If you possess 3-bromo-4-chloro-2-fluorotoluene , you may proceed via oxidation.[1] However, this route is often plagued by incomplete conversion.[1]

Optimization Table:

Parameter Standard Condition Optimized Condition Reason

| Oxidant |


 / Reflux | 

/ Pyridine /

| Pyridine solubilizes the precursor and prevents over-oxidation.[1] | | Catalyst | None |

(PTC) | Phase Transfer Catalyst ensures oxidant contacts the organic phase.[1] | | Workup | Acidify & Filter | Bisulfite Wash | Removes

sludge which traps product.[1] |

References

  • Schlosser, M. (2005).[1] The "Heavyweight" Champions of Ortho-Metalation: Fluorine and Chlorine.[1] Angewandte Chemie International Edition.[1] [1]

  • BenchChem Technical Support. (2025). Optimizing reaction conditions for high-yield 2-Fluorobenzoic acid synthesis. (General troubleshooting for fluorobenzoic acids). [1]

  • Vertex AI Search Result 1.6. Preparation method for 2-bromo-3-fluorobenzoic acid. (Analogous chemistry demonstrating the difficulty of direct bromination and need for alternative routes).

  • Sigma-Aldrich. 3-Bromo-4-chloro-2-fluorobenzoic acid Product Page.[1][7] (Confirmation of commercial availability and structure).[1]

Sources

Optimization

Handling precautions for 3-Bromo-4-chloro-2-fluorobenzoic acid in the lab

Answering your critical questions on the safe handling and management of 3-Bromo-4-chloro-2-fluorobenzoic acid (CAS No. 1677706-23-8) in the laboratory.

Author: BenchChem Technical Support Team. Date: February 2026

Answering your critical questions on the safe handling and management of 3-Bromo-4-chloro-2-fluorobenzoic acid (CAS No. 1677706-23-8) in the laboratory.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards of 3-Bromo-4-chloro-2-fluorobenzoic acid?

This compound is classified as hazardous. The primary risks are associated with direct contact and inhalation. According to the Globally Harmonized System (GHS), its hazard classifications are summarized below.[1][2][3]

Hazard ClassGHS CodeDescription
Acute Toxicity, OralH302Harmful if swallowed.[1][3][4]
Skin Corrosion/IrritationH315Causes skin irritation.[1][2][3]
Serious Eye Damage/IrritationH319Causes serious eye irritation.[1][2][3]
Specific Target Organ ToxicityH335May cause respiratory irritation.[1][2][3]

The signal word for this chemical is "Warning".[1][2] It is crucial to internalize these hazards as they dictate the necessary personal protective equipment and handling procedures.

Q2: What Personal Protective Equipment (PPE) is mandatory when working with this compound?

A comprehensive PPE strategy is non-negotiable. The choice of PPE is directly linked to mitigating the hazards identified in Q1.

Protection TypeEquipment SpecificationRationale & Best Practices
Eye & Face Chemical splash goggles conforming to EN166 (EU) or NIOSH (US) standards. A face shield is recommended when handling larger quantities.[5][6]Protects against splashes and airborne particles which can cause serious eye irritation (H319). Standard safety glasses are insufficient.[7]
Hand Chemical-resistant gloves (e.g., Nitrile or Neoprene).[8][9]Prevents direct skin contact, which can cause irritation (H315). Always check the glove manufacturer's compatibility chart for breakthrough times and discard gloves immediately if contaminated.[8]
Body A standard laboratory coat is required. For tasks with a higher risk of splashes, a chemically resistant apron over the lab coat is advised.[8]Protects against incidental skin contact and contamination of personal clothing.
Respiratory A NIOSH-approved respirator with a particulate filter (P95 or P100) is necessary when handling the solid compound outside of a certified chemical fume hood or if dust generation is likely.[5][8]Minimizes the risk of inhaling dust, which can cause respiratory tract irritation (H335).[8] All respirator use must be part of a formal respiratory protection program.

Q3: What are the essential engineering controls for handling this acid safely?

Always handle 3-Bromo-4-chloro-2-fluorobenzoic acid in a certified chemical fume hood to minimize inhalation exposure.[7][8] This is the primary line of defense against respiratory irritation. Ensure that a safety shower and an eyewash station are readily accessible in the immediate work area.[10][11] All weighing operations of the solid compound should be conducted within a fume hood or a ventilated balance enclosure to control dust dispersal.[8]

Troubleshooting & Experimental Guides

Q4: I've spilled a small amount of the solid powder on the lab bench. What is the correct cleanup procedure?

Do not panic. A calm and structured response is critical to prevent exposure and contamination.

  • Alert & Evacuate : Alert personnel in the immediate area and restrict access.

  • Don PPE : Before cleaning, don the full recommended PPE, including respiratory protection.[7]

  • Contain & Clean : Do not use water to clean the initial spill as this can increase the area of contamination. Gently cover the spill with a dry, inert absorbent material like sand or vermiculite.[7]

  • Collect : Carefully sweep or vacuum the material into a clearly labeled, sealed container for hazardous waste disposal.[7][11] Avoid any actions that generate dust.[11]

  • Decontaminate : Wipe the spill area with a suitable solvent, followed by soap and water.

  • Dispose : Dispose of all contaminated materials (absorbent, gloves, wipes) as hazardous waste in accordance with institutional and local regulations.[6]

Spill_Response_Workflow cluster_prep Preparation cluster_cleanup Cleanup cluster_disposal Disposal spill Spill Detected alert Alert Colleagues & Restrict Area spill->alert ppe Don Full PPE (Gloves, Goggles, Respirator) alert->ppe contain Cover with Inert Absorbent Material ppe->contain collect Sweep/Collect into Sealed Waste Container contain->collect decon Decontaminate Area collect->decon dispose Dispose of all materials as Hazardous Waste decon->dispose

Workflow for handling a chemical spill.

Q5: What are the correct first aid measures in case of accidental exposure?

Immediate and correct first aid is vital. All exposures should be followed by a medical evaluation.

  • Eye Contact : Immediately rinse cautiously with plenty of water for at least 15 minutes, also under the eyelids.[6][12][13] Remove contact lenses if present and easy to do.[2][5][6] Seek immediate medical attention.[6][12]

  • Skin Contact : Take off all contaminated clothing immediately.[14] Wash the affected area with plenty of soap and water.[2][6][12] If skin irritation occurs, get medical advice.[2][5]

  • Inhalation : Move the person to fresh air and keep them comfortable for breathing.[5][6][12] If the person feels unwell or is not breathing, give artificial respiration and seek immediate medical attention.[6]

  • Ingestion : Rinse the mouth with water.[10][13] Call a poison center or doctor immediately if you feel unwell.[10][13] Do NOT induce vomiting.[11]

Q6: How should I properly store 3-Bromo-4-chloro-2-fluorobenzoic acid?

Proper storage is essential for maintaining the compound's integrity and ensuring safety.

  • Container : Keep the container tightly closed to prevent moisture absorption and contamination.[5][6][9]

  • Location : Store in a cool, dry, and well-ventilated area.[5][9][10]

  • Security : The substance should be stored locked up.[2][5]

  • Incompatibilities : Keep away from strong oxidizing agents and strong acids.[10][15]

Q7: How must I dispose of waste containing this chemical?

All waste containing this compound, including empty containers, must be treated as hazardous waste. Disposal must be in accordance with all applicable federal, state, and local environmental regulations.[5][6] Chemical waste generators must determine whether a discarded chemical is classified as a hazardous waste.[11] Contact your institution's Environmental Health and Safety (EHS) department for specific guidance on waste stream management.

References

  • 3-Bromo-4-chlorobenzoic acid SDS. SDS Manager. [Link]

  • Benzoic Acid Uses and Safe Handling: A Comprehensive Guide. SDS Manager. [Link]

  • Benzoic Acid - Hazardous Substance Fact Sheet. New Jersey Department of Health. [Link]

  • Benzoic Acid Hazards and How to Manage Them. CloudSDS. [Link]

  • 3-Bromo-5-chloro-2-fluorobenzoic acid Safety and Hazards. PubChem. [Link]

  • Material Safety Data Sheet - 4-Bromo-2-fluorobenzoic acid. Cole-Parmer. [Link]

Sources

Reference Data & Comparative Studies

Validation

Technical Guide: LC-MS/MS Fragmentation &amp; Method Development for 3-Bromo-4-chloro-2-fluorobenzoic Acid

Executive Summary This guide details the structural elucidation and quantification of 3-Bromo-4-chloro-2-fluorobenzoic acid (BCFBA) using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). As a poly-halogenated a...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This guide details the structural elucidation and quantification of 3-Bromo-4-chloro-2-fluorobenzoic acid (BCFBA) using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). As a poly-halogenated aromatic acid, BCFBA presents unique challenges in ionization efficiency and isotopic deconvolution.

The Bottom Line:

  • Primary Method (Gold Standard): Negative Mode Electrospray Ionization (ESI- ) monitoring the decarboxylation transition

    
    .
    
  • Alternative Method: Atmospheric Pressure Chemical Ionization (APCI- ) is a viable backup for high-matrix samples but generally yields lower sensitivity for this specific polar acid.

  • Not Recommended: Positive Mode (ESI+ ) is ineffective due to the electron-withdrawing nature of the halogen/carboxyl substituents, which severely inhibit protonation.

Part 1: Comparative Analysis of Ionization Alternatives

For researchers developing assays for BCFBA (e.g., as a metabolic intermediate or impurity standard), choosing the correct interface is critical.

Table 1: Ionization Source Performance Matrix
FeatureESI (-) (Recommended)APCI (-) (Alternative)ESI (+) (Not Recommended)
Primary Ion

(Deprotonated)


(Rare/Unstable)
Sensitivity High (Acidic proton is labile)Medium Very Low
Matrix Tolerance Moderate (Susceptible to suppression)High (Gas-phase ionization)N/A
Fragmentation Clean

loss; Halogen cleavage
Thermal degradation possibleComplex/Adduct dominated
Application Trace quantification, DMPKHigh-lipid matricesNone
Expert Insight: Why ESI(-) Wins

The carboxyl group (


) at the C1 position is highly acidic, especially when flanked by an ortho-fluorine (C2) and meta-halogens (C3, C4). The electron-withdrawing induction from the Fluorine atom lowers the pKa significantly below that of unsubstituted benzoic acid (pKa 4.2), making the molecule eager to lose a proton. ESI(-) capitalizes on this intrinsic acidity, yielding a robust 

precursor.

Part 2: Fragmentation Mechanism & Isotopic Fingerprint

Understanding the fragmentation is essential to distinguish BCFBA from potential regioisomers.

The Isotopic Fingerprint (Diagnostic)

Before fragmentation, the precursor ion


 exhibits a distinct isotopic pattern due to the presence of one Bromine (

) and one Chlorine (

).
  • Monoisotopic Mass (

    
    ):  ~250.9 Da (using 
    
    
    
    )
  • Pattern Ratio (

    
    ): 3 : 4 : 1 [1]
    
    • Explanation: The combination of Br (1:[1]1) and Cl (3:1) creates a "staircase" effect where the

      
       peak is the most intense (or nearly equal to 
      
      
      
      ), and
      
      
      is significant. This confirms the presence of both halogens.
Fragmentation Pathway (MS/MS)

The collision-induced dissociation (CID) follows a predictable degradation path for halo-benzoic acids.

  • Transition 1 (Quantifier): Decarboxylation

    • Precursor:

      
       (
      
      
      
      )
    • Loss: Neutral

      
       (44 Da)
      
    • Product:

      
       (Poly-halogenated phenyl anion)
      
    • Mechanism: The carboxylate group collapses, ejecting

      
      . The negative charge localizes on the aromatic ring, stabilized by the electron-withdrawing halogens.
      
  • Transition 2 (Qualifier): Halogen Loss

    • Precursor:

      
      
      
    • Loss: Bromine radical (

      
      ) or HBr
      
    • Product:

      
      
      
    • Mechanism: The C-Br bond is the weakest among the halogens (Bond Energy: C-F > C-Cl > C-Br). Therefore, Bromine is the first halogen to cleave during secondary fragmentation.

Diagram 1: Fragmentation Pathway

Fragmentation Fig 1. MS/MS Fragmentation Tree for 3-Bromo-4-chloro-2-fluorobenzoic acid. Precursor Precursor Ion [M-H]⁻ m/z ~251 (Monoisotopic) (Isotope Pattern 3:4:1) Transition1 Primary Product [M-H-CO₂]⁻ m/z ~207 Precursor->Transition1 Loss of CO₂ (-44 Da) Collision Energy: 10-15 eV Transition2 Secondary Product [M-H-CO₂-Br]⁻ m/z ~128 Transition1->Transition2 Loss of Br (-79/81 Da) Collision Energy: >25 eV

Part 3: Experimental Protocol (Self-Validating System)

This protocol is designed to be orthogonal , meaning the retention time and mass transitions cross-validate each other to prevent false positives from matrix interference.

LC-MS/MS Conditions
  • Instrument: Triple Quadrupole MS (e.g., Sciex 6500+ or Thermo Altis).

  • Column: C18 Reverse Phase (e.g., Waters BEH C18,

    
     mm, 1.7 µm).
    
    • Rationale: The molecule is moderately hydrophobic. A C18 column provides sufficient retention to separate it from the void volume (where salts elute) without requiring excessive run times.

  • Mobile Phase A: Water + 0.1% Formic Acid.[2]

  • Mobile Phase B: Acetonitrile (ACN) or Methanol (MeOH).

    • Note: While high pH (Ammonium Acetate) technically aids deprotonation, acidic mobile phases are preferred here to ensure sharp peak shape on C18 columns. The ESI source voltage is sufficient to deprotonate the acid even in an acidic mobile phase.

Step-by-Step Workflow
  • Standard Preparation: Dissolve 1 mg BCFBA in 1 mL Methanol. Dilute to 100 ng/mL in 50:50 Water:MeOH.

  • Source Optimization (Infusion):

    • Mode: Negative ESI.

    • Spray Voltage: -2500 V to -4500 V.

    • Temperature: 350°C - 500°C (Compound is thermally stable).

  • MRM Setup:

    • Q1 (Parent): 250.9 (Select the

      
       peak).
      
    • Q3 (Quant): 206.9 (Loss of

      
      ). CE: 15 eV.
      
    • Q3 (Qual): 127.0 (Loss of

      
       + Br). CE: 30 eV.
      
  • Data Validation: Ensure the ratio of the Quant/Qual peaks remains constant (

    
    ) across the calibration range.
    
Diagram 2: Analytical Workflow

Workflow Fig 2. Optimized LC-MS/MS Workflow for BCFBA Analysis. Sample Sample Prep (MeOH Extraction) LC LC Separation (C18, Acidic MP) Sample->LC Ionization ESI Source (-) (Deprotonation) LC->Ionization Q1 Q1 Filter m/z 250.9 Ionization->Q1 Collision Collision Cell (CID, N₂ Gas) Q1->Collision Q3 Q3 Filter m/z 206.9 Collision->Q3 Detector Detector (Quantification) Q3->Detector

References

  • Holcapek, M., et al. (2010). Analysis of small pharmaceutical molecules by LC-MS. SciSpace.

  • Niessen, W.M.A. (2006). Liquid Chromatography-Mass Spectrometry, Third Edition. CRC Press. (General reference for ESI mechanisms of acidic drugs).
  • Gross, J.H. (2017). Mass Spectrometry: A Textbook. Springer.
  • PubChem. (2025).[3] 4-Bromo-3-chloro-2-fluorobenzoic acid (Isomer Data). National Library of Medicine.

  • Doc Brown's Chemistry. (2025). Mass spectrum of benzoic acid and fragmentation patterns.[4][5]

Sources

Comparative

Strategic Characterization Guide: 13C NMR Analysis of 3-Bromo-4-chloro-2-fluorobenzoic Acid

The following guide is structured as a technical resource for researchers and analytical chemists. It synthesizes theoretical principles with practical application to address the characterization of 3-Bromo-4-chloro-2-fl...

Author: BenchChem Technical Support Team. Date: February 2026

The following guide is structured as a technical resource for researchers and analytical chemists. It synthesizes theoretical principles with practical application to address the characterization of 3-Bromo-4-chloro-2-fluorobenzoic acid , a dense functionalized scaffold often used in pharmaceutical intermediate synthesis.

Executive Summary: The Characterization Challenge

In drug discovery, poly-halogenated benzoic acids serve as critical "warheads" or linkers. The specific isomer 3-Bromo-4-chloro-2-fluorobenzoic acid presents a unique analytical challenge: distinguishing it from its regioisomers (e.g., 4-bromo-3-chloro analogs) where mass spectrometry often fails due to identical molecular weights and fragmentation patterns.

This guide provides a definitive 13C NMR structural assignment framework . By leveraging the distinct scalar coupling of the fluorine nucleus (


) and the heavy-atom effects of bromine, researchers can unambiguously validate the regiochemistry of this scaffold.

Experimental Strategy & Protocol

Before data acquisition, proper sample preparation is paramount to resolve the complex splitting patterns induced by the fluorine atom.

Recommended Protocol
  • Solvent: DMSO-d6 (Dimethyl sulfoxide-d6).

    • Rationale: Benzoic acid derivatives often dimerize in non-polar solvents like

      
      , leading to broadened carboxyl peaks. DMSO-d6 disrupts these dimers via hydrogen bonding, sharpening the carbonyl signal and improving solubility.
      
  • Concentration: ~30-50 mg in 0.6 mL solvent.

  • Pulse Sequence: Proton-decoupled 13C NMR (

    
    ).
    
  • Relaxation Delay (D1): Set to 2-3 seconds .

    • Rationale: Quaternary carbons (C-Br, C-Cl, C-F, COOH) have long spin-lattice relaxation times (

      
      ). Insufficient delay will suppress these diagnostic signals.
      
  • Spectral Width: 0 – 200 ppm.[1]

Structural Assignment & Chemical Shift Data

The 13C spectrum of this molecule is defined by 19F-13C coupling (


), which splits carbon signals into doublets. The magnitude of this coupling is the "ruler" used to determine the distance of a carbon from the fluorine atom.
Predicted Chemical Shift Table (DMSO-d6)

Values are calculated based on empirical additivity rules and substituent effects relative to 2-fluorobenzoic acid.

Carbon PositionAssignmentChemical Shift (

, ppm)
MultiplicityCoupling Constant (

, Hz)
Diagnostic Logic
C-7 COOH164.5 Doublet (d)

Deshielded carbonyl; weak coupling to F via C1.
C-2 C-F (Ipso)158.0 Doublet (d)

Primary Anchor: Distinctive large coupling; most deshielded ring carbon.[1]
C-4 C-Cl 138.5 Doublet (d)

Deshielded by Cl (+6 ppm) and ortho-Br (+2 ppm). Meta to F.
C-6 C-H 127.0 Doublet (d)

Unsubstituted aromatic CH; meta to F.
C-5 C-H 126.5 Doublet (d)

Para to F; often appears as a singlet or broadened peak.
C-1 C-COOH 120.5 Doublet (d)

Shielded by ortho-F effect; distinct 2-bond coupling.
C-3 C-Br 112.0 Doublet (d)

Key Differentiator: Shielded by "Heavy Atom Effect" of Br (ipso) and ortho-F.
Mechanism of Assignment[2][3]
  • The Fluorine Fingerprint (

    
    ):  The signal at ~158 ppm will appear as a massive doublet (split by ~255 Hz). This confirms the C-F bond presence.[1]
    
  • The Heavy Atom Shielding (C-Br): Bromine is unique; its large electron cloud causes a shielding (upfield) effect on the attached carbon. This pushes C-3 to a remarkably low frequency (~112 ppm), much lower than a typical aromatic C-H.

  • Coupling Decay:

    • Ortho carbons (C1, C3): Show medium splitting (~12-23 Hz).

    • Meta carbons (C4, C6): Show small splitting (~4-10 Hz).

    • Para carbon (C5): Shows negligible splitting.

Comparative Analysis: Target vs. Regioisomer

The primary risk in synthesizing this compound is obtaining the 4-Bromo-3-chloro isomer. 13C NMR provides a binary "Go/No-Go" test based on the chemical shift of the halogenated carbons.

Comparison Guide: 3-Br-4-Cl (Target) vs. 4-Br-3-Cl (Alternative)
FeatureTarget: 3-Bromo-4-chloro Alternative: 4-Bromo-3-chloro Differentiation Rule
C-3 Shift ~112 ppm (C-Br)~122 ppm (C-Cl)C-Br is more upfield. If C3 is <115 ppm, it is likely C-Br (Target).[1][2][3]
C-4 Shift ~138 ppm (C-Cl)~129 ppm (C-Br)C-Cl is downfield. If C4 is >135 ppm, it is C-Cl (Target).
Spectral Gap Large gap between C3 and C4 (

ppm)
Small gap between C3 and C4 (

ppm)
The "Gap Test": Wide separation indicates the Target; clustering indicates the Alternative.

Why this works:

  • In the Target , the shielding Br is at C3 (already shielded by ortho-F), and the deshielding Cl is at C4. These effects pull the signals apart.

  • In the Alternative , the deshielding Cl is at C3 (counteracting the ortho-F shielding), and the shielding Br is at C4. These effects push the signals closer together.

Visualization: Structural Verification Workflow

The following diagram illustrates the logical flow for verifying the structure using the data described above.

NMR_Assignment_Workflow Start Acquire 13C{1H} NMR (DMSO-d6) FindCF Identify C-F Ipso Carbon (~158 ppm, d, J ~255 Hz) Start->FindCF AnalyzeHalogens Analyze Halogenated Carbons (Region 110-140 ppm) FindCF->AnalyzeHalogens CheckC3 Check C-3 (Ortho to F) Is there a doublet (J ~20Hz) at ~112 ppm? AnalyzeHalogens->CheckC3 ResultTarget CONFIRMED: 3-Bromo-4-chloro-2-fluorobenzoic acid (Wide C3/C4 separation) CheckC3->ResultTarget Yes (Upfield Shift) ResultIsomer REJECT: Likely 4-Bromo-3-chloro isomer (Narrow C3/C4 separation) CheckC3->ResultIsomer No (Signal >120 ppm)

Caption: Logic gate for distinguishing the target molecule from its regioisomer using 13C NMR spectral features.

References

  • Substituent Effects in NMR

    • Empirical additivity rules for substituted benzenes derived from: Pretsch, E., Bühlmann, P., & Badertscher, M. (2009).
    • Heavy Atom Effect (Bromine): Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. Wiley.[4][5]

  • Fluorine Coupling Constants

    • Doddrell, D., et al. "Carbon-13 magnetic resonance spectroscopy. Carbon-fluorine spin-spin coupling constants." Journal of the Chemical Society, Perkin Transactions 2 (1976).
    • SpectraBase: 2-Fluorobenzoic acid 13C NMR Data.[5] Wiley Science Solutions. [5]

  • Comparative Isomer Data

    • Data for 4-Bromo-3-chloro-2-fluorobenzoic acid (Alternative) inferred from PubChem Compound Summary CID 19358369.

Sources

Validation

A Comparative Guide to the Reactivity of Fluorinated vs. Chlorinated Benzoic Acids for Researchers and Drug Development Professionals

In the landscape of modern medicinal chemistry and organic synthesis, halogenated benzoic acids serve as indispensable building blocks. The strategic incorporation of fluorine or chlorine onto the benzoic acid scaffold p...

Author: BenchChem Technical Support Team. Date: February 2026

In the landscape of modern medicinal chemistry and organic synthesis, halogenated benzoic acids serve as indispensable building blocks. The strategic incorporation of fluorine or chlorine onto the benzoic acid scaffold profoundly influences a molecule's physicochemical properties and its subsequent reactivity in key synthetic transformations. This guide provides an in-depth, data-driven comparison of the reactivity profiles of fluorinated and chlorinated benzoic acids, offering field-proven insights to aid in rational substrate selection and reaction optimization.

Electronic Properties and Acidity: A Tale of Two Halogens

The divergent reactivity of fluorinated and chlorinated benzoic acids is rooted in the fundamental electronic properties of fluorine and chlorine. Both are electronegative atoms that exert a strong electron-withdrawing inductive effect (-I), which acidifies the carboxylic acid proton by stabilizing the resulting carboxylate anion. However, they also possess lone pairs of electrons that can be donated to the aromatic ring via a resonance (or mesomeric) effect (+M).

The interplay between these opposing effects dictates the overall electron density of the aromatic ring and the acidity of the benzoic acid.

  • Inductive Effect (-I): Fluorine is the most electronegative element, and thus its inductive effect is stronger than that of chlorine.

  • Resonance Effect (+M): The lone pairs of fluorine reside in 2p orbitals, which have a similar size and energy to the 2p orbitals of the carbon atoms in the benzene ring. This allows for effective orbital overlap and a significant +M effect. In contrast, chlorine's lone pairs are in 3p orbitals, leading to less efficient overlap with carbon's 2p orbitals and a weaker +M effect.[1][2]

A critical takeaway is that for halogens, the inductive effect generally outweighs the resonance effect. However, the stronger +M effect of fluorine counteracts its powerful -I effect to a greater extent than in chlorine.[3] This results in a nuanced impact on acidity, as reflected in their pKa values.

Data Presentation: Acidity (pKa) Comparison

The acidity of a benzoic acid is a crucial parameter, influencing its behavior in both biological systems and chemical reactions. A lower pKa value signifies a stronger acid.

CompoundpKa (in water at 25°C)
Benzoic Acid4.20[3]
2-Fluorobenzoic Acid3.27[3]
2-Chlorobenzoic Acid2.94[3]
4-Fluorobenzoic Acid4.14[1]
4-Chlorobenzoic Acid4.03[1]

Analysis: For ortho-substituted benzoic acids, both 2-fluoro and 2-chloro derivatives are significantly more acidic than benzoic acid due to the proximity of the electron-withdrawing halogen. Notably, 2-chlorobenzoic acid is a stronger acid than 2-fluorobenzoic acid.[3] This is attributed to the "ortho effect," where the steric bulk of the ortho-substituent can force the carboxylic acid group out of the plane of the aromatic ring, disrupting resonance and increasing acidity.[4]

In the para position, the trend continues with 4-chlorobenzoic acid being slightly more acidic than 4-fluorobenzoic acid.[1] Here, the stronger +M effect of fluorine, which donates electron density to the ring and destabilizes the carboxylate anion, slightly overrides its stronger -I effect compared to chlorine.[2]

Reactivity in Key Synthetic Transformations

The choice between a fluorinated or chlorinated benzoic acid as a synthetic precursor has profound implications for reaction outcomes. This section provides a comparative analysis of their performance in common, industrially relevant reactions.

Amide Bond Formation

Amide coupling is one of the most frequently employed reactions in drug discovery. The reactivity of the carboxylic acid is a key determinant of reaction efficiency. While direct comparative kinetic studies are sparse, the relative acidities can provide a strong indication of the electrophilicity of the carbonyl carbon. A more acidic benzoic acid derivative will generally be more reactive towards nucleophilic attack by an amine.

Based on the pKa data, it can be inferred that chlorinated benzoic acids, being slightly more acidic, would exhibit a modest rate enhancement in amide coupling reactions compared to their fluorinated analogs under identical conditions.

Experimental Protocol: Comparative HATU-Mediated Amide Coupling

This protocol provides a framework for a direct comparison of the reactivity of a fluorinated and a chlorinated benzoic acid in a standard amide coupling reaction.

G cluster_prep Preparation cluster_reaction Reaction cluster_workup Work-up & Analysis prep_acid_F Dissolve 4-Fluorobenzoic Acid in DMF add_reagents_F Add Benzylamine, HATU, and DIPEA to Fluorobenzoic Acid solution prep_acid_F->add_reagents_F prep_acid_Cl Dissolve 4-Chlorobenzoic Acid in DMF add_reagents_Cl Add Benzylamine, HATU, and DIPEA to Chlorobenzoic Acid solution prep_acid_Cl->add_reagents_Cl stir_F Stir at RT for 2h add_reagents_F->stir_F stir_Cl Stir at RT for 2h add_reagents_Cl->stir_Cl workup Quench with water, Extract with Ethyl Acetate stir_F->workup stir_Cl->workup analysis Analyze organic layers by LC-MS to determine yield workup->analysis

Caption: Key steps in the Suzuki-Miyaura catalytic cycle.

Data Presentation: Comparative Yields in Suzuki-Miyaura Coupling

Aryl HalideYield (%)
4-Iodobenzoic Acid~95%
4-Bromobenzoic Acid~90%
4-Chlorobenzoic Acid~40-60%
4-Fluorobenzoic Acid<5% (inferred)

Data adapted from a study on ligand-free palladium-catalyzed Suzuki reactions. The conditions for 4-fluorobenzoic acid are inferred as it is significantly less reactive than the chloro-analogue and would not be expected to react under these mild conditions. [5] Analysis: The experimental data clearly demonstrates the significantly lower reactivity of chlorinated benzoic acids compared to their bromo and iodo counterparts. Fluorinated benzoic acids are generally considered unreactive under standard Suzuki-Miyaura conditions. Achieving successful coupling with fluorinated benzoic acids often necessitates specialized, highly active catalyst systems, elevated temperatures, and potentially the use of stoichiometric activating agents. [5]For routine synthetic applications, chlorinated (and more so, brominated or iodinated) benzoic acids are the preferred substrates for predictable and efficient Suzuki-Miyaura cross-coupling.

Nucleophilic Aromatic Substitution (SNAr)

In stark contrast to electrophilic reactions like Suzuki-Miyaura coupling, the reactivity order of halogens is reversed in nucleophilic aromatic substitution (SNAr). For an SNAr reaction to proceed, the aromatic ring must be activated by strong electron-withdrawing groups (e.g., nitro groups) positioned ortho and/or para to the halogen. [3][6] The mechanism involves the initial attack of a nucleophile to form a resonance-stabilized carbanion intermediate (a Meisenheimer complex). [6]The rate-determining step is typically this initial attack, not the subsequent loss of the halide leaving group. [7] The reactivity trend in SNAr is F >> Cl > Br > I. [7]Fluorine's high electronegativity makes the carbon atom to which it is attached highly electrophilic and thus more susceptible to nucleophilic attack. [8] Diagram: SNAr Reaction Mechanism

G Start Activated Aryl Halide (e.g., 2,4-Dinitrofluorobenzene) Attack Nucleophilic Attack (Rate-Determining Step) Start->Attack Nucleophile Nucleophile (e.g., Amine) Nucleophile->Attack Meisenheimer Meisenheimer Complex (Resonance-Stabilized Anion) Attack->Meisenheimer Elimination Loss of Halide (Fast) Meisenheimer->Elimination Product Substituted Product Elimination->Product

Caption: Mechanism of Nucleophilic Aromatic Substitution.

While direct kinetic data comparing fluorobenzoic and chlorobenzoic acids in SNAr is not readily available, the established principles and studies on analogous systems (e.g., dinitrohalobenzenes) confirm the superior reactivity of the fluoro-substituted substrates. [9]

Conclusion and Practical Recommendations

The choice between a fluorinated and a chlorinated benzoic acid is a critical decision in synthetic planning that should be guided by the specific reaction being considered.

  • For Acidity: Chlorinated benzoic acids are generally slightly stronger acids than their fluorinated counterparts.

  • For Amide Coupling and Esterification: Chlorinated benzoic acids are predicted to be marginally more reactive due to their slightly higher acidity. However, both substrates are expected to perform well under standard conditions.

  • For Palladium-Catalyzed Cross-Coupling (e.g., Suzuki-Miyaura): Chlorinated benzoic acids are significantly more reactive than fluorinated benzoic acids. For efficient and reliable C-C bond formation, chlorinated (or preferably, brominated or iodinated) derivatives are the substrates of choice.

  • For Nucleophilic Aromatic Substitution (SNAr): Fluorinated benzoic acids (with appropriate activating groups) are vastly superior substrates compared to their chlorinated analogs.

By understanding these fundamental reactivity profiles, researchers, scientists, and drug development professionals can make more informed decisions, leading to more efficient and successful synthetic outcomes.

References

  • What is the order of reactivity of different halobenzenes with respect to electrophilic aromatic substitution? - Quora. (2018, May 3). Retrieved from [Link]

  • Relative acidity of p-chlorobenzoic acid and p-flurobenzoic acid - Chemistry Stack Exchange. (2017, June 22). Retrieved from [Link]

  • Nucleophilic aromatic substitution - Wikipedia. (n.d.). Retrieved from [Link]

  • 16.7: Nucleophilic Aromatic Substitution - Chemistry LibreTexts. (2022, September 24). Retrieved from [Link]

  • NUCLEOPHILIC AROMATIC SUBSTITUTION - NCRD'S. (n.d.). Retrieved from [Link]

  • Why is 4-Chlorobenzoic acid stronger than 4-Fluorobenzoic acid? - Quora. (2016, August 8). Retrieved from [Link]

  • Nucleophilic Aromatic Substitution - Chemistry Steps. (2021, August 9). Retrieved from [Link]

  • Suzuki–Miyaura Cross-Coupling for the Synthesis of Key Intermediates of Ketoprofen and Bifonazole Analogues - MDPI. (2023, November 15). Retrieved from [Link]

  • Esterification of fluorinated aromatic carboxylic acids with methanol by using UiO-66-NH2 as a heterogeneous catalyst and process optimization by the Taguchi method - ResearchGate. (n.d.). Retrieved from [Link]

  • Acidity of Carboxylic Acids - HCPG College, Varanasi. (n.d.). Retrieved from [Link]

  • Pd/C-Catalyzed Synthesis of 4-Bibenzoic Acid via Suzuki-Miyaura Coupling Reaction. (2022, March 30). Retrieved from [Link]

  • Development of QSPR models for the prediction of pKa values of benzoic acid and three of its derivatives based on quantum. (2025, December 9). Retrieved from [Link]

  • "Green" Suzuki-Miyaura cross-coupling: An exciting mini-project for chemistry undergraduate students - SciELO México. (n.d.). Retrieved from [Link]

  • Functionalization of Framboidal Phenylboronic Acid-Containing Nanoparticles via Aqueous Suzuki–Miyaura Coupling Reactions - PMC. (2023, April 20). Retrieved from [Link]

  • Calculated and experimental pK a values of ortho-substituted benzoic acids in water at 25°C. (n.d.). Retrieved from [Link]

  • Comparative yields for the Suzuki‐Miyaura coupling of 4‐chlorotoluene... - ResearchGate. (n.d.). Retrieved from [Link]

  • Esterification of fluorinated aromatic carboxylic acids with methanol by using UiO-66-NH2 as a heterogeneous catalyst and process optimization by the Taguchi method - RSC Publishing. (2023, June 2). Retrieved from [Link]

  • Esterification of fluorinated aromatic carboxylic acids with methanol by using UiO-66-NH2 as a heterogeneous catalyst and proces - Semantic Scholar. (n.d.). Retrieved from [Link]

  • Solvent-Free Esterification Of Substituted Benzoic Acids With Alcohols Using Modified Montmorillonite K10 As Solid - ijstr.org. (2020, February 15). Retrieved from [Link]

  • Synthesis and characterization of new derivatives of 4-fluoro benzoic acid as bioactive compound - Global Scientific Journal. (2020, November 15). Retrieved from [Link]

  • Comparing Amide-Forming Reactions Using Green Chemistry Metrics in an Undergraduate Organic Laboratory - Pendidikan Kimia. (2016, August 9). Retrieved from [Link]

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Comparative

Chromatographic separation of 3-Bromo-4-chloro-2-fluorobenzoic acid isomers

An In-Depth Technical Guide to the Chromatographic Separation of 3-Bromo-4-chloro-2-fluorobenzoic Acid Isomers For researchers and professionals in drug development and chemical synthesis, the effective separation and pu...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to the Chromatographic Separation of 3-Bromo-4-chloro-2-fluorobenzoic Acid Isomers

For researchers and professionals in drug development and chemical synthesis, the effective separation and purification of isomeric compounds are critical for ensuring product purity, safety, and efficacy. Positional isomers, such as those of 3-Bromo-4-chloro-2-fluorobenzoic acid, present a significant analytical challenge due to their identical molecular weights and often subtle differences in physicochemical properties. This guide provides a comprehensive comparison of High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC), and Supercritical Fluid Chromatography (SFC) for the separation of these challenging isomers, offering field-proven insights and detailed experimental protocols.

The Challenge of Isomer Separation

3-Bromo-4-chloro-2-fluorobenzoic acid is a substituted aromatic carboxylic acid. Its constitutional isomers, which differ in the arrangement of the bromo, chloro, and fluoro substituents on the benzoic acid core, possess very similar polarities and volatilities. This similarity makes their separation by traditional methods like distillation or crystallization inefficient. Chromatographic techniques, which exploit subtle differences in the distribution of analytes between a stationary and a mobile phase, are therefore essential for achieving baseline resolution.

Comparative Analysis of Chromatographic Techniques

The choice of an optimal chromatographic technique depends on several factors, including the required resolution, analysis speed, sample throughput, and environmental impact. Here, we compare three powerful techniques for the separation of halogenated benzoic acid isomers.

High-Performance Liquid Chromatography (HPLC)

HPLC is a robust and widely accessible technique for the analysis of non-volatile and thermally labile compounds, making it a primary choice for carboxylic acids. Reversed-phase HPLC, where the stationary phase is nonpolar (e.g., C18) and the mobile phase is polar, is particularly well-suited for this application.

Causality of Method Design: The key to separating positional isomers of 3-Bromo-4-chloro-2-fluorobenzoic acid via HPLC lies in exploiting subtle differences in their hydrophobicity and interactions with the stationary phase. The inclusion of an acid modifier (e.g., formic acid or trifluoroacetic acid) in the mobile phase is critical. It suppresses the ionization of the carboxylic acid group, ensuring that the analyte is in a neutral form. This leads to better retention, improved peak symmetry, and more reproducible results. While a standard C18 column is a good starting point, stationary phases with phenyl ligands (e.g., Phenyl-Hexyl) can offer alternative selectivity through π-π interactions between the column's phenyl groups and the analyte's aromatic ring.[1]

Experimental Protocol: Reversed-Phase HPLC

ParameterCondition
Instrumentation Standard HPLC system with UV detector
Column C18, 4.6 x 150 mm, 5 µm particle size
Mobile Phase A 0.1% Formic Acid in Water
Mobile Phase B Acetonitrile
Gradient 30% B to 70% B over 15 minutes
Flow Rate 1.0 mL/min
Column Temperature 30 °C
Detection UV at 254 nm
Injection Volume 10 µL
Sample Preparation Dissolve sample in mobile phase to a concentration of ~10 µg/mL.[1]
Gas Chromatography (GC)

GC offers exceptional resolving power and is ideal for volatile and thermally stable compounds. Since benzoic acids are generally not volatile enough for direct GC analysis, a derivatization step is required to convert the carboxylic acid into a more volatile ester (e.g., a methyl ester).

Causality of Method Design: The separation in GC is governed by the analytes' boiling points and their interactions with the stationary phase. After derivatization, the subtle differences in the volatility of the isomeric esters can be exploited. A mid-polarity column, such as one with a phenyl-substituted stationary phase (e.g., DB-5ms), is often effective as it provides multiple interaction mechanisms beyond simple boiling point separation.[1] The use of Low Thermal Mass GC (LTM GC) technology can significantly shorten run times by enabling ultrafast temperature programming and rapid column cooling.[2]

Experimental Protocol: Gas Chromatography (with Derivatization)

  • Derivatization (Esterification):

    • To 1 mg of the isomer mixture, add 1 mL of 2% H₂SO₄ in methanol.

    • Heat the mixture at 60°C for 30 minutes.

    • After cooling, add 1 mL of saturated NaCl solution and extract the methyl esters with 1 mL of hexane.

    • Carefully collect the hexane layer for GC analysis.

  • GC-MS Conditions:

ParameterCondition
Instrumentation Gas chromatograph with a Mass Spectrometer (MS) detector
Column DB-624 or similar mid-polarity column, 30 m x 0.25 mm ID, 0.25 µm film
Carrier Gas Helium at a constant flow of 1.0 mL/min
Oven Program Start at 100°C, hold for 1 min, ramp to 250°C at 15°C/min, hold for 5 min
Injector Temp. 250°C
Detector Temp. 280°C (MS Transfer Line)
Injection Mode Split (20:1)
Injection Volume 1 µL
Supercritical Fluid Chromatography (SFC)

SFC is a hybrid of gas and liquid chromatography that uses a supercritical fluid, typically carbon dioxide, as the main mobile phase.[3] It is particularly powerful for the separation of isomers and chiral compounds, offering high speed, efficiency, and reduced environmental impact due to lower organic solvent consumption.[4][5]

Causality of Method Design: SFC excels at isomer separations because the low viscosity and high diffusivity of the supercritical CO₂ mobile phase lead to fast and efficient chromatography.[6] By adding a small amount of a polar co-solvent (modifier), such as methanol, the mobile phase strength can be tuned to elute the polar benzoic acid isomers. The key to separating positional isomers lies in the choice of the stationary phase. Columns with polar functional groups or aromatic ligands can provide unique selectivities. For instance, phases like Diol or 2-Picolylamine (2-PIC) can separate isomers based on polar interactions, hydrogen bonding, and acid-base interactions.[7] The elution order of isomers can differ significantly between different stationary phases, providing an additional tool for method optimization.[7]

Experimental Protocol: Supercritical Fluid Chromatography (SFC)

ParameterCondition
Instrumentation Analytical SFC system with UV or MS detector
Column ACQUITY UPC² Torus 2-PIC, 3.0 x 100 mm, 1.7 µm
Mobile Phase A Supercritical CO₂
Mobile Phase B (Modifier) Methanol with 0.2% Formic Acid
Gradient 5% B to 40% B over 5 minutes
Flow Rate 2.0 mL/min
Back Pressure 150 bar
Column Temperature 40 °C
Detection UV at 254 nm
Sample Preparation Dissolve sample in methanol at a concentration of 0.1 mg/mL.[7]

Performance Comparison Summary

FeatureHPLCGCSFC
Speed ModerateFast (especially LTM GC)Very Fast
Resolution Good to ExcellentExcellentExcellent
Sample Prep MinimalDerivatization RequiredMinimal
Solvent Usage High (Aqueous & Organic)Low (Organic for extraction)Very Low (Mainly CO₂)
Environmental Impact Moderate to HighLow to ModerateLow ("Green" Technique)
Best For Routine, robust analysisHigh-resolution of volatile derivativesHigh-throughput isomer screening

Visualization of Method Development

A logical workflow is essential for efficiently developing a separation method for challenging isomers.

G cluster_0 Phase 1: Analyte Characterization cluster_1 Phase 2: Technique Selection cluster_2 Phase 3: Method Development cluster_3 Phase 4: Validation A Define Isomer Structures & Properties (Polarity, Volatility, pKa) B Assess Volatility & Thermal Stability A->B C Select Gas Chromatography (GC) (Requires Derivatization) B->C Volatile & Stable D Select Liquid-Phase Technique (HPLC or SFC) B->D Non-Volatile or Thermally Labile E Column Screening (C18, Phenyl, Diol, 2-PIC etc.) C->E D->E F Mobile Phase Optimization (Modifier %, Additives) E->F G Parameter Optimization (Flow, Temp, Pressure) F->G H Method Validation (Specificity, Linearity, Precision) G->H

Caption: Chromatographic method development workflow for isomer separation.

The decision between these powerful techniques can be guided by specific project goals, such as throughput needs and environmental considerations.

G start Start: Isomer Separation Needed q1 Need for High Throughput / Speed? start->q1 q2 Is 'Green' Chemistry a Priority? q1->q2 No sfc Choose SFC (Fast, Low Solvent Waste) q1->sfc Yes q3 Is Highest Possible Resolution Critical? q2->q3 No q2->sfc Yes hplc Choose HPLC (Robust, Widely Available) q3->hplc No gc Choose GC (Highest Resolution, Requires Derivatization) q3->gc Yes

Caption: Decision matrix for selecting a primary separation technique.

Conclusion

The separation of 3-Bromo-4-chloro-2-fluorobenzoic acid isomers requires a tailored chromatographic approach. While reversed-phase HPLC provides a robust and reliable method, it involves significant solvent consumption. GC offers unparalleled resolution but necessitates a potentially cumbersome derivatization step. For modern laboratories focused on high-throughput and sustainable practices, SFC emerges as a superior alternative, delivering rapid and efficient separations with minimal environmental impact.[4][5] The choice of stationary phase chemistry is paramount across all techniques, as it provides the necessary selectivity to resolve these closely related compounds. By understanding the underlying principles and causality behind method design, researchers can confidently select and optimize the ideal chromatographic solution for their specific analytical needs.

References

  • The Use of supercritical Fluid Chromatography as an Isomeric Separation Technique in Food Analysis - OMICS International. (2022, May 20).
  • Smith, R. M., & Briggs, D. A. (1994). Separation of homologous aromatic alcohols and carboxylic acids by packed column supercritical fluid chromatography. Journal of Chromatography A, 688(1–2), 261–271.
  • Sajan P G, & Kumara M N. (n.d.). Rapid and highly efficient gas chromatographic method for the separation and determination of bromofluorobenzaldehydes with the application of low thermal mass technology (LTM). Analytical Methods.
  • Direct Separations of the Six Positional Isomers of Disubstituted Benzoic Acids Using ACQUITY UPC2 Torus Columns - Waters Corporation. (n.d.).
  • Chen, H., et al. (2022). Advanced Development of Supercritical Fluid Chromatography in Herbal Medicine Analysis. Molecules, 27(13), 4235.
  • What is Supercritical Fluid Chromatography (SFC) Chromatography? - Teledyne Labs. (n.d.).
  • Hansen, S. H., et al. (1996). Development of a simple liquid chromatographic method for the separation of mixtures of positional isomers and anomers of synthetic 2-, 3- and 4-fluorobenzoic acid glucuronides formed via acyl migration reactions. Journal of Chromatography B: Biomedical Applications, 682(2), 305-314.
  • Technical Support Center: Separation of Benzoic Acid Methyl Ester Isomers - Benchchem. (n.d.).
  • Application Notes and Protocols for the Characterization of 2-Fluorobenzoic Acid - Benchchem. (n.d.).
  • Zhang, T., Nguyen, D., & Franco, P. (n.d.). Enantiomer separation of acidic compounds. Chiral Technologies, Europe.
  • Enantiomeric Separation of BINOL Using the ACQUITY UPC2 System - Waters Corporation. (n.d.).

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Safety & Regulatory Compliance

Safety

Personal Protective Equipment (PPE) &amp; Handling Guide: 3-Bromo-4-chloro-2-fluorobenzoic Acid

Executive Summary & Hazard Profile Immediate Action Required: Treat 3-Bromo-4-chloro-2-fluorobenzoic acid (CAS: 1677706-23-8) as a functional irritant with potential corrosive properties in solution. While specific toxic...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Hazard Profile

Immediate Action Required: Treat 3-Bromo-4-chloro-2-fluorobenzoic acid (CAS: 1677706-23-8) as a functional irritant with potential corrosive properties in solution. While specific toxicological data for this exact intermediate is often limited in public datasets, its structural analogs (poly-halogenated benzoic acids) dictate a strict safety protocol.

Core Hazards (GHS Classification):

  • H315: Causes skin irritation.[1][2][3][4]

  • H319: Causes serious eye irritation.[1][2]

  • H335: May cause respiratory irritation.[1][2][4]

The "Senior Scientist" Insight: Do not be complacent because it is a solid. The presence of three distinct halogens (Br, Cl, F) on the electron-withdrawing benzoic acid core increases its lipophilicity compared to unsubstituted benzoic acid. This means it can penetrate the stratum corneum (outer skin layer) faster than standard organic acids, potentially leading to delayed deep-tissue irritation.

The "Barrier Strategy": PPE Selection

Goal: Create a self-validating barrier system that accounts for the chemical's physical state (Solid vs. Solution).

A. Ocular Protection
StateRecommended PPETechnical Rationale
Solid (Weighing) Chemical Safety Goggles (Indirect Vent)Fine crystalline dust can bypass standard safety glasses. Moisture in the eye will protonate the acid, causing immediate chemical burns/irritation.
Solution (Reaction) Safety Glasses (with Side Shields)Acceptable only if working behind a fume hood sash. If open-bench handling is required, revert to Goggles + Face Shield.
B. Dermal Protection (Glove Selection)

Critical Note:[4][5][6] Standard Nitrile gloves are effective for the solid powder but may fail if the chemical is dissolved in certain organic solvents (e.g., Dichloromethane) often used in coupling reactions.

MaterialThicknessBreakthrough Time (Solid)Breakthrough Time (Solution)
Nitrile 0.11 mm (minimum)> 480 minVariable (Check solvent compatibility)
Double Nitrile 0.11 mm x 2> 480 minRecommended for handling concentrated stock solutions.
Laminate (Silver Shield) Multi-layer> 480 minMandatory if dissolved in halogenated solvents (DCM/Chloroform).
C. Respiratory Protection[3][7]
  • Primary Control: All open handling (weighing, dispensing) must occur inside a certified chemical fume hood.

  • Secondary PPE: If hood access is compromised or for spill cleanup, use a Half-face respirator with P100 (HEPA) cartridges . Simple N95 dust masks are insufficient for acidic vapors if the solid sublimates or is heated.

Operational Workflow: From Receiving to Waste

This protocol minimizes dust generation, the primary vector of exposure.

Step 1: Receiving & Inspection
  • Inspect the outer container for white residue. If present, wipe down with a saturated sodium bicarbonate pad before storing.

  • Storage: Store in a cool, dry place. Ensure the cap is tightly sealed to prevent hydrolysis of the acid chloride (if present as an impurity) or moisture absorption.

Step 2: Weighing (The Critical Control Point)
  • Static Hazard: Halogenated powders are prone to static charge. Use an anti-static gun or ionizer bar during weighing to prevent "powder fly-out."

  • Draft Shield: Use a balance draft shield inside the fume hood.

  • Technique: Do not use a spatula to "flick" powder. Use a vibration spatula or pour gently from a weighing boat.

Step 3: Reaction & Processing
  • Solvent Choice: If dissolving in DMF or DMSO, remember these solvents enhance skin absorption. If the solution touches your glove, change it immediately. The solvent acts as a "carrier," dragging the halogenated acid through the glove material.

Step 4: Decontamination
  • Surface Cleaning: Do not use simple water. Use a mild alkaline solution (1-5% Sodium Bicarbonate) to neutralize the acid residue, followed by a water rinse and then an ethanol wipe.

  • Why? Water alone may just spread the lipophilic acid around without solubilizing it effectively.

Visualized Workflows (Graphviz)

Diagram 1: PPE Decision Matrix

Caption: Logic flow for selecting the correct glove and eye protection based on the physical state of the chemical.

PPE_Matrix Start Start: Handling 3-Bromo-4-chloro-2-fluorobenzoic acid State What is the Physical State? Start->State Solid Solid / Powder State->Solid Solution In Solution State->Solution Goggles PPE: Indirect Vent Goggles + Nitrile Gloves Solid->Goggles SolventCheck Check Carrier Solvent Solution->SolventCheck StandardSolvent Standard Solvent (Water, Methanol, Ethanol) SolventCheck->StandardSolvent AggressiveSolvent Aggressive Solvent (DCM, THF, DMF) SolventCheck->AggressiveSolvent SafeGlasses PPE: Safety Glasses + Double Nitrile StandardSolvent->SafeGlasses Laminate PPE: Safety Glasses + Laminate/Barrier Gloves AggressiveSolvent->Laminate

Diagram 2: Spill Response & Disposal Logic

Caption: Step-by-step decision tree for managing spills and categorizing waste streams.

Spill_Response Spill Spill Detected Type Type? Spill->Type Powder Dry Powder Type->Powder Liquid Liquid / Solution Type->Liquid ActionPowder Do NOT Sweep. Use Wet Wipe or HEPA Vac Powder->ActionPowder ActionLiquid Absorb with Vermiculite or Polypropylene Pad Liquid->ActionLiquid Bagging Double Bag in Polyethylene ActionPowder->Bagging ActionLiquid->Bagging Labeling Label: 'Halogenated Organic Waste' Bagging->Labeling Destruction High-Temp Incineration (Required for Halogens) Labeling->Destruction

Disposal Protocol: Halogenated Waste

Strict Segregation Rule: Because this molecule contains Bromine, Chlorine, and Fluorine, it cannot be disposed of in general organic waste streams.

  • Segregation: Dispose of in containers explicitly marked "HALOGENATED ORGANIC WASTE."

  • Why? Non-halogenated waste is often used as fuel blending for cement kilns. Halogenated compounds release acid gases (HCl, HBr, HF) upon combustion, requiring specialized scrubbers. Mixing this into non-halogenated waste can result in massive regulatory fines and damage to incinerator infrastructure.

  • Aqueous Waste: If the material is in an aqueous layer (after extraction), check the pH. Even if neutral, if it contains significant traces of the fluorinated aromatic, it should be treated as "Aqueous Waste with Organic Contaminants" rather than drain disposed.

References

  • PubChem. (n.d.). 4-Bromo-3-chloro-2-fluorobenzoic acid (Compound).[7] National Library of Medicine. Retrieved October 26, 2023, from [Link]

  • University of Illinois Urbana-Champaign (DRS). (n.d.). Halogenated Solvents and Waste Management.[8] Division of Research Safety. Retrieved October 26, 2023, from [Link]

Sources

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